Diacylglycerol acyltransferase inhibitor-2

Core Science & Biosynthesis

The Lynchpin of Lipid Storage: A Technical Guide to Diacylglycerol Acyltransferase 2 (DGAT2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diacylglycerol O-acyltransferase 2 (DGAT2) is a pivotal enzyme in metabolism, catalyzing the terminal and committed step in triglyceride synthesis.[1][2][3] As the primary engine for stowing energy in the form of lipids, its function is fundamental to cellular and systemic energy homeostasis.[4][5] Dysregulation of DGAT2 activity is intrinsically linked to the pathophysiology of prevalent metabolic disorders, including non-alcoholic fatty liver disease (NAFLD), type 2 diabetes, and obesity.[2][3][6] This central role has propelled DGAT2 into the spotlight as a compelling therapeutic target for these conditions.[2][7][8] This in-depth technical guide provides a comprehensive exploration of DGAT2, from its molecular architecture and enzymatic mechanics to its physiological significance and role in disease. We will delve into established methodologies for its study, survey the landscape of its inhibitors, and look toward the future of DGAT2-targeted therapeutics.

The Two Faces of Triglyceride Synthesis: DGAT1 and DGAT2

While both Diacylglycerol Acyltransferase 1 (DGAT1) and DGAT2 catalyze the same biochemical reaction—the esterification of diacylglycerol with a fatty acyl-CoA to form a triglyceride—they are the products of convergent evolution, sharing no sequence homology.[9][10][11] This distinction underpins their unique physiological roles. DGAT1, a member of the membrane-bound O-acyltransferase (MBOAT) family, exhibits broader substrate specificity.[9][11] In contrast, DGAT2's activity is largely dedicated to triglyceride synthesis.[9]

The non-redundant functions of these enzymes are starkly illustrated in knockout mouse models. Mice lacking DGAT1 are viable and surprisingly resistant to diet-induced obesity.[9][10][12] Conversely, global knockout of DGAT2 is lethal shortly after birth, causing a drastic reduction in triglyceride stores and severe skin barrier defects, underscoring its essential role in energy storage and specific lipid synthesis pathways.[9][10][12][13]

Unveiling the Molecular Architecture of DGAT2

DGAT2 is an integral membrane protein primarily residing in the endoplasmic reticulum (ER).[13][14] Its proposed topology consists of two transmembrane domains, with both the N- and C-termini facing the cytosol.[13][14] This orientation is thought to facilitate the seamless transfer of newly synthesized triglycerides into cytosolic lipid droplets for storage.[13][14]

Two highly conserved sequences are critical for DGAT2's enzymatic function:

• "His-Pro-His-Gly" motif: This sequence is believed to be a core component of the active site.[13]

• Neutral lipid-binding domain (FLXLXXXn): This domain, also found in other lipid-metabolizing proteins, likely plays a role in substrate recognition and binding.[15]

While a high-resolution crystal structure of DGAT2 remains to be fully elucidated, cryo-electron microscopy studies of DGAT1 have provided valuable insights into the broader class of membrane-bound O-acyltransferases.[11]

The Engine of Triglyceride Synthesis: Enzymatic Function and Mechanism

DGAT2 catalyzes the condensation of 1,2-diacylglycerol and a long-chain fatty acyl-CoA to form triacylglycerol.[4] This reaction is the final, rate-limiting step in the Kennedy pathway of triglyceride synthesis.

The proposed enzymatic mechanism involves:

• Substrate Binding: DGAT2 binds to its substrates, diacylglycerol and fatty acyl-CoA, within the hydrophobic environment of the ER membrane. The neutral lipid-binding domain is likely involved in this process.[15]

• Acyl-Group Transfer: The catalytic histidine residue within the active site facilitates the nucleophilic attack of the hydroxyl group of diacylglycerol on the thioester bond of the fatty acyl-CoA.[15]

• Triglyceride Formation: This results in the formation of a new ester bond, yielding a triglyceride molecule.

• Product Release: The newly synthesized triglyceride is then released and can be incorporated into growing lipid droplets.

Biochemical studies have suggested that DGAT2 has a higher affinity for its substrates compared to DGAT1, making it particularly efficient at triglyceride synthesis even at lower substrate concentrations.[4][15]

A Systems-Level View: Physiological Roles and Tissue Distribution

DGAT2 is ubiquitously expressed, with the highest concentrations found in tissues with active triglyceride metabolism, such as the liver, adipose tissue, and the small intestine.[4][13]

• Liver: In the liver, DGAT2 is crucial for packaging triglycerides into very-low-density lipoproteins (VLDL) for export to peripheral tissues.[13] It also plays a role in hepatic triglyceride storage.

• Adipose Tissue: DGAT2 is the primary driver of triglyceride synthesis for energy storage in adipocytes.[3] Central leptin action has been shown to regulate DGAT2 expression in white adipose tissue, suggesting a role in adipocyte size regulation.[16]

• Small Intestine: In enterocytes, DGAT2 is involved in the resynthesis of triglycerides from dietary fats for incorporation into chylomicrons.[13]

• Mammary Gland: During lactation, DGAT2 is essential for the synthesis of milk fat triglycerides, a critical energy source for newborns.[13]

When the System Fails: DGAT2 in Disease Pathophysiology

The central role of DGAT2 in lipid metabolism makes its dysregulation a key factor in the development of several metabolic diseases.

• Non-Alcoholic Fatty Liver Disease (NAFLD) and Non-Alcoholic Steatohepatitis (NASH): Elevated DGAT2 activity in the liver leads to excessive triglyceride accumulation (hepatic steatosis), a hallmark of NAFLD.[2][7] This can progress to the more severe NASH, characterized by inflammation and fibrosis.[7]

• Obesity: Increased DGAT2 activity in adipose tissue contributes to the expansion of fat stores, a defining feature of obesity.[2][3]

• Type 2 Diabetes: The accumulation of lipids, driven by DGAT2, in non-adipose tissues like the liver and muscle can lead to insulin resistance, a key factor in the development of type 2 diabetes.[3][6] Overexpression of DGAT2 in muscle has been shown to promote insulin resistance.[17]

A Promising Therapeutic Avenue: DGAT2 as a Drug Target

The clear involvement of DGAT2 in the pathophysiology of metabolic diseases has made it an attractive target for therapeutic intervention.[2][7][8] The rationale is that inhibiting DGAT2 will reduce triglyceride synthesis, thereby alleviating the lipid burden in key metabolic tissues.

A number of DGAT2 inhibitors have been developed and are in various stages of clinical investigation.[18][19][20] These inhibitors have shown promise in reducing liver fat and improving markers of liver function in both preclinical models and human clinical trials.[7][21]

Clinical Snapshot of DGAT2 Inhibitors

Compound	Type	Developer	Highest Development Phase	Key Findings
Ervogastat (PF-06865571)	Small Molecule	Pfizer	Phase 2	Demonstrated reductions in liver fat and serum triglycerides in patients with NAFLD.[19][20]
ION224 (IONIS-DGAT2-Rx)	Antisense Oligonucleotide	Ionis Pharmaceuticals	Phase 2	Showed histologic improvement and resolution of MASH in a Phase 2 study.[18][22]
PF-06427878	Small Molecule	Pfizer	Phase 1	Reduced hepatic steatosis in healthy adults.[7]
PF-07202954	Small Molecule	Pfizer	Clinical Studies	Designed for an extended half-life and has shown to lower liver triglycerides in preclinical models.[23]

In the Lab: Methodologies for Studying DGAT2

A robust toolkit of experimental methods is essential for advancing our understanding of DGAT2 and for the development of novel inhibitors.

Expression and Purification of Recombinant DGAT2

Due to its integral membrane nature, expressing and purifying active DGAT2 can be challenging.[24] A common approach involves:

• Gene Cloning: The DGAT2 gene is cloned into an expression vector, often with an affinity tag (e.g., His-tag, MBP-tag) to facilitate purification.

• Heterologous Expression: The construct is expressed in a suitable host system, such as E. coli or insect cells (e.g., Sf9).[24][25]

• Membrane Fractionation: The cells are lysed, and the membrane fraction containing DGAT2 is isolated by ultracentrifugation.

• Solubilization: The membrane proteins are solubilized using detergents.

• Affinity Chromatography: The tagged DGAT2 is purified from the solubilized membrane fraction using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).[24]

Workflow for Recombinant DGAT2 Expression and Purification

Caption: A stepwise workflow for the expression and purification of recombinant DGAT2.

DGAT2 Activity Assays

Several methods are available to measure the enzymatic activity of DGAT2 in vitro.[26][27]

1. Radiometric Assay:

This is the traditional and highly sensitive method.[28]

• Principle: Measures the incorporation of a radiolabeled substrate (e.g., [¹⁴C]oleoyl-CoA or [³H]diacylglycerol) into triglycerides.[28]

• Protocol:

  • Prepare a reaction mixture containing microsomal fractions or purified DGAT2, unlabeled diacylglycerol, and radiolabeled fatty acyl-CoA in a suitable buffer.

  • Incubate at 37°C to allow the reaction to proceed.

  • Stop the reaction by adding a solvent mixture (e.g., isopropanol/heptane/water).

  • Extract the lipids.

  • Separate the triglycerides from other lipids using thin-layer chromatography (TLC).

  • Scrape the triglyceride band from the TLC plate and quantify the radioactivity using a scintillation counter.

2. Fluorescent Assay:

A safer and higher-throughput alternative to the radiometric assay.[28]

• Principle: Uses a fluorescently labeled fatty acyl-CoA (e.g., NBD-palmitoyl-CoA) as a substrate.[28]

• Protocol:

  • The assay is set up similarly to the radiometric assay, but with the fluorescently labeled substrate.

  • After the reaction, the lipids are extracted and separated by TLC.

  • The fluorescent triglyceride band is visualized and quantified using a fluorescence imager.

3. LC-MS/MS-Based Assay:

A highly specific and quantitative method that can measure the formation of specific triglyceride species.[29][30]

• Principle: Uses stable isotope-labeled substrates (e.g., [¹³C₁₈]oleic acid) and quantifies the labeled triglyceride products by liquid chromatography-tandem mass spectrometry.[29][30]

• Protocol:

  • Incubate cells or microsomal fractions with the stable isotope-labeled fatty acid.

  • Extract the lipids.

  • Analyze the lipid extract by LC-MS/MS to identify and quantify the newly synthesized labeled triglycerides.

Comparison of DGAT2 Activity Assays

Caption: A comparative overview of the primary methods for measuring DGAT2 activity.

The Arsenal: A Survey of DGAT2 Inhibitors

The development of potent and selective DGAT2 inhibitors is a major focus of research.[18][31] These molecules are invaluable as research tools and have significant therapeutic potential.

Inhibitor	Type	IC₅₀ (Human DGAT2)	Selectivity	Source
JNJ-DGAT2-A	Small Molecule	140 nM	>70-fold vs. DGAT1 and MGAT2	[18]
PF-06424439	Small Molecule	14 nM	>3500-fold vs. DGAT1, MGAT2, MGAT3	[18]
Ervogastat (PF-06865571)	Small Molecule	N/A	Selective for DGAT2	[18]
ION224	Antisense Oligonucleotide	N/A	Specific for DGAT2 mRNA	[18][22]
Amidepsine A	Natural Product	Potent DGAT inhibitor	N/A	[31]

N/A: Data not publicly available in the searched resources.

Conclusion and Future Horizons

Diacylglycerol acyltransferase 2 stands as a central nexus in the intricate web of lipid metabolism. Its fundamental role in triglyceride synthesis positions it as a critical player in both health and disease. The compelling evidence linking DGAT2 to the pathogenesis of NAFLD, obesity, and type 2 diabetes has firmly established it as a high-value therapeutic target.

The ongoing clinical development of DGAT2 inhibitors holds immense promise for the treatment of these widespread metabolic disorders. Future research will likely focus on:

• Structural Elucidation: Obtaining a high-resolution structure of DGAT2 will be instrumental in understanding its precise catalytic mechanism and will facilitate the rational design of next-generation inhibitors.

• Combination Therapies: Exploring the synergistic effects of DGAT2 inhibitors with other metabolic drugs, such as ACC inhibitors, may offer enhanced therapeutic benefits.[19][20]

• Tissue-Specific Roles: Further dissecting the distinct roles of DGAT2 in different tissues will provide a more nuanced understanding of its physiology and may lead to the development of tissue-targeted therapies.

The continued exploration of DGAT2 biology will undoubtedly unlock new insights into the complexities of metabolic regulation and pave the way for innovative treatments for some of the most pressing health challenges of our time.

References

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• Targeting diacylglycerol acyltransferase 2 for the treatment of nonalcoholic steatohepatitis. Science Translational Medicine. Available at: [Link]

• The role of DGAT2 in the synthesis pathway of triacylglycerol. ResearchGate. Available at: [Link]

• The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes. PubMed. Available at: [Link]

• Roles of Acyl-CoA:Diacylglycerol Acyltransferases 1 and 2 in Triacylglycerol Synthesis and Secretion in Primary Hepatocytes. Arteriosclerosis, Thrombosis, and Vascular Biology. Available at: [Link]

• DGAT enzymes and triacylglycerol biosynthesis. Journal of Lipid Research. Available at: [Link]

• Mammalian Diacylglycerol Acyltransferases (DGAT). AOCS. Available at: [Link]

• Expression and purification of recombinant tung tree diacylglycerol acyltransferase 2. Biological Research. Available at: [Link]

• DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or Combined Application. International Journal of Molecular Sciences. Available at: [Link]

• Efficacy and safety of an orally administered DGAT2 inhibitor alone or coadministered with a liver-targeted ACC inhibitor in adults with non-alcoholic steatohepatitis (NASH): rationale and design of the phase II, dose-ranging, dose-finding, randomised, placebo-controlled MIRNA (Metabolic Interventions to Resolve NASH with fibrosis) study. BMJ Open. Available at: [Link]

• What are DGAT2 inhibitors and how do they work? Patsnap Synapse. Available at: [Link]

• Structure and catalytic mechanism of a human triglyceride synthesis enzyme. Nature. Available at: [Link]

• DGAT2 is a new diacylglycerol acyltransferase gene family: purification, cloning, and expression in insect cells of two polypeptides from Mortierella ramanniana with diacylglycerol acyltransferase activity. Journal of Biological Chemistry. Available at: [Link]

• Efficacy and safety of an orally administered DGAT2 inhibitor alone or coadministered with a liver-targeted ACC inhibitor in adults with non-alcoholic steatohepatitis (NASH): rationale and design of the phase II, dose-ranging, dose-finding, randomised, placebo-controlled MIRNA (Metabolic Interventions to Resolve NASH with fibrosis) study. PubMed. Available at: [Link]

• How an experimental drug reverses fatty liver disease. UT Southwestern Medical Center. Available at: [Link]

• DGAT2 diacylglycerol O-acyltransferase 2 [Homo sapiens (human)]. NCBI Gene. Available at: [Link]

• Madrigal Expands its MASH Pipeline with Exclusive Global Licensing Agreement for Six Preclinical siRNA Programs. Madrigal Pharmaceuticals. Available at: [Link]

• DGAT2 - Drugs, Indications, Patents. Patsnap Synapse. Available at: [Link]

• discovery of ervogastat - a DGAT2 inhibitor - drug annotations. YouTube. Available at: [Link]

• A fluorescent assay to quantitatively measure in vitro acyl CoA:diacylglycerol acyltransferase activity. Journal of Lipid Research. Available at: [Link]

• Dgat1 and Dgat2 regulate enterocyte triacylglycerol distribution and alter proteins associated with cytoplasmic lipid droplets in response to dietary fat. Journal of Lipid Research. Available at: [Link]

• Expression of DGAT2 in white adipose tissue is regulated by central leptin action. PubMed. Available at: [Link]

• Targeting Metabolism, Insulin Resistance, and Diabetes to Treat Nonalcoholic Steatohepatitis. Diabetes. Available at: [Link]

• DGAT: Novel Therapeutic Target for Obesity and Type 2 Diabetes Mellitus. Bentham Science. Available at: [Link]

• High-content assays for evaluating cellular and hepatic diacylglycerol acyltransferase activity. Semantic Scholar. Available at: [Link]

• High-content assays for evaluating cellular and hepatic diacylglycerol acyltransferase activity. ResearchGate. Available at: [Link]

• Murine Diacylglycerol Acyltransferase-2 (DGAT2) Can Catalyze Triacylglycerol Synthesis and Promote Lipid Droplet Formation Independent of Its Localization to the Endoplasmic Reticulum. Journal of Biological Chemistry. Available at: [Link]

• Design of Next-Generation DGAT2 Inhibitor PF-07202954 with Longer Predicted Half-Life. ACS Medicinal Chemistry Letters. Available at: [Link]

• Soluble expression and purification of the two Dga1p constructs. ResearchGate. Available at: [Link]

• Diacylglycerol O-acyltransferase 2. Wikipedia. Available at: [Link]

• Diacylglycerol acyltransferase-2 (DGAT2) and monoacylglycerol acyltransferase-2 (MGAT2) interact to promote triacylglycerol synthesis. PubMed. Available at: [Link]

• Non-alcoholic fatty liver disease, metabolic syndrome, and type 2 diabetes mellitus: where do we stand today? Journal of Clinical Medicine. Available at: [Link]

• (PDF) Murine Diacylglycerol Acyltransferase-2 (DGAT2) Can Catalyze Triacylglycerol Synthesis and Promote Lipid Droplet Formation Independent of Its Localization to the Endoplasmic Reticulum. ResearchGate. Available at: [Link]

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Technical Guide: DGAT2 Catalytic Mechanism & Therapeutic Inhibition

Executive Summary

Diacylglycerol O-Acyltransferase 2 (DGAT2) is the rate-limiting enzyme catalyzing the final step of triacylglycerol (TAG) biosynthesis.[1][2][3][4][5] Unlike its isozyme DGAT1, DGAT2 belongs to the monoacylglycerol acyltransferase (MGAT) family and exhibits distinct structural topology, substrate specificity, and physiological roles.

This guide provides a deep technical analysis of the DGAT2 catalytic architecture, its specific "HPHG-motif" driven reaction mechanism, and the mode of action for clinical-stage inhibitors like Ervogastat (PF-06865571). It is designed for drug discovery scientists requiring actionable protocols and mechanistic clarity.

Part 1: Structural Biology & Membrane Topology[6][7]

The Cytosolic Active Site

DGAT2 is an integral membrane protein primarily localized to the Endoplasmic Reticulum (ER) and Mitochondria-Associated Membranes (MAMs).[3] Unlike DGAT1, which belongs to the MBOAT family and likely possesses a luminal active site, DGAT2 is a member of the MGAT family with a cytosolic active site .[3]

• Topology: DGAT2 contains two transmembrane domains (TMDs) located near the N-terminus.

• Orientation: Both the N-terminus and the C-terminus are oriented toward the cytosol.[6][7] This cytosolic orientation is critical for drug design, as it allows small molecule inhibitors to access the active site without crossing the ER membrane lumen.

• Lipid Droplet Targeting: The N-terminal mitochondrial targeting signal and specific hydrophobic sequences allow DGAT2 to migrate from the ER to the surface of expanding lipid droplets (LDs), facilitating localized TAG expansion.

The Conserved HPHG Motif

The catalytic core of DGAT2 relies on a highly conserved sequence distinct from the MBOAT catalytic dyad.

• Sequence: HPHG (His-Pro-His-Gly).

• Function: This motif is essential for acyltransferase activity. Mutational analysis (e.g., H161A or H163A in murine models) completely abolishes enzymatic activity, identifying these Histidines as the critical catalytic residues acting as general bases.

Part 2: Catalytic Mechanism (The Core)

The DGAT2 reaction condenses an acyl-CoA donor with a 1,2-diacylglycerol (DAG) acceptor to form TAG and Coenzyme A (CoA).

Step-by-Step Chemical Mechanism

The reaction follows a Ping-Pong Bi-Bi or Ordered Bi-Bi mechanism, heavily reliant on the cytosolic availability of Acyl-CoA.

• Substrate Binding (Acyl-CoA): The fatty acyl-CoA binds to the cytosolic domain of DGAT2. The enzyme exhibits a preference for de novo synthesized fatty acids (e.g., Oleoyl-CoA) delivered via the SREBP-1c pathway.

• DAG Recruitment: 1,2-DAG, embedded in the ER membrane leaflet, enters the active site lateral gate.

• Nucleophilic Activation (General Base Catalysis):

  • The imidazole group of the conserved Histidine (within HPHG) acts as a general base.

  • It abstracts a proton from the sn-3 hydroxyl group of the DAG.

  • This increases the nucleophilicity of the oxygen atom.

• Acyl Transfer:

  • The activated DAG oxygen attacks the carbonyl carbon of the Acyl-CoA thioester bond.

  • A tetrahedral intermediate is transiently formed.

• Product Release:

  • The thioester bond is cleaved.

  • Free CoA-SH is released into the cytosol.

  • The hydrophobic TAG product is expelled laterally into the ER bilayer or directly into a budding lipid droplet.

Visualization: The Catalytic Cycle

Caption: The DGAT2 catalytic cycle showing cytosolic Acyl-CoA binding, Histidine-mediated activation of membrane-bound DAG, and release of TAG.

Part 3: Therapeutic Inhibition (Drug Development Context)

Inhibitors like PF-06865571 (Ervogastat) target DGAT2 to treat NASH (Non-Alcoholic Steatohepatitis). Understanding their specific binding kinetics is crucial for optimization.

Mechanism of Inhibition

• Mode: Non-competitive with respect to Acyl-CoA.[8]

• Binding Site: Binds to a proximal allosteric site near the HPHG motif, distinct from the Acyl-CoA binding pocket.

• Kinetics (The "EI to EI" Transition):*

  • Inhibitors exhibit a two-step binding mechanism.[8]

  • Initial rapid equilibrium binding (EI) is followed by a slow conformational isomerization to a tight-binding complex (EI*).

  • This "slow-off" rate (long residence time) correlates with superior in vivo efficacy.

Downstream Metabolic Effects

Inhibition of DGAT2 does not merely block TAG synthesis; it triggers a feedback loop:

• DAG Diversion: Accumulated DAG is shunted toward phospholipid synthesis.

• PE Accumulation: Levels of Phosphatidylethanolamine (PE) increase in the ER.[4][9]

• SREBP-1c Suppression: High ER PE levels inhibit the cleavage/activation of SREBP-1c, thereby downregulating de novo lipogenesis genes (FASN, ACC). This "double hit" (block TAG + block FA synthesis) is the therapeutic value proposition.

Part 4: Experimental Protocols (Self-Validating Systems)

Protocol: Fluorescent NBD-CoA DGAT2 Assay

This protocol avoids radioactive hazards while maintaining high sensitivity (Z' > 0.7). It uses NBD-Palmitoyl-CoA, which fluoresces upon the environmental change from aqueous to hydrophobic (TAG).

Reagents:

• Enzyme Source: Human DGAT2 overexpressed in Sf9 microsomes (avoid bacterial expression due to lack of ER membranes).

• Substrate A: NBD-Palmitoyl-CoA (20 µM).

• Substrate B: 1,2-Dioleoyl-sn-glycerol (DAG) (100 µM).

• Buffer: 100 mM Tris-HCl (pH 7.5), 20 mM MgCl2, 1 mg/mL BSA (fatty acid free).

Workflow:

• Microsome Prep: Isolate microsomes via ultracentrifugation (100,000 x g). Resuspend in sucrose buffer. Critical: Do not freeze-thaw more than once.

• Reaction Assembly:

  • Mix Buffer + DAG (sonicate DAG to form micelles).

  • Add Microsomes (5 µg protein).

  • Initiate with NBD-Palmitoyl-CoA.[10]

• Incubation: 37°C for 10–15 minutes (Linear range).

• Termination & Extraction:

  • Stop with Chloroform:Methanol (2:1).[11]

  • Vortex and centrifuge to separate phases.

  • NBD-TAG partitions into the organic (lower) phase; unreacted NBD-CoA remains in aqueous phase.

• Detection:

  • Spot organic phase on TLC plate (Solvent: Hexane:Ether:Acetic Acid 80:20:1).[11]

  • Scan fluorescence (Ex 460nm / Em 535nm).

Visualization: Assay Workflow

Caption: Step-by-step workflow for the in vitro DGAT2 fluorescent activity assay.

Part 5: Quantitative Data Summary

Table 1: Comparative Kinetics of DGAT Isoforms

Feature	DGAT1	DGAT2	Clinical Implication
Family	MBOAT	MGAT	Structurally distinct; allows selective inhibition.
Active Site	Luminal (putative)	Cytosolic	DGAT2 inhibitors do not need to cross ER membrane.
Substrate Km	High (Low affinity)	Low (High affinity)	DGAT2 functions efficiently at low substrate concentrations.
Mg2+ Requirement	Required	Required	Mg2+ stabilizes the phosphate on Acyl-CoA.
Inhibitor Class	T863, A-922500	PF-06865571	PF-06865571 shows reduced skin toxicity compared to DGAT1 inhibitors.

References

• Stone, S. J., et al. (2006). Membrane topology and identification of key functional amino acid residues of murine acyl-CoA:diacylglycerol acyltransferase-2.[12] Journal of Biological Chemistry. Link

• Futatsugi, K., et al. (2015). Discovery of PF-06424439, a Potent, Selective, and Orally Bioavailable Inhibitor of Diacylglycerol Acyltransferase 2. Journal of Medicinal Chemistry. Link

• Rong, S., et al. (2024). DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER. Cell Metabolism. Link

• McFie, P. J., et al. (2010). A fluorescent assay to quantitatively measure in vitro acyl CoA:diacylglycerol acyltransferase activity. Journal of Lipid Research. Link

• Kim, S. J., et al. (2017). Inactivation of human DGAT2 by oxidative stress on cysteine residues. PLOS ONE. Link

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An In-depth Technical Guide on the Regulation of DGAT2 Gene Expression by Glucose

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

Diacylglycerol O-acyltransferase 2 (DGAT2) is a critical enzyme that catalyzes the final and rate-limiting step in triglyceride synthesis. Its expression is intricately regulated by nutritional cues, with glucose playing a paramount role in its transcriptional activation, particularly in hepatic and adipose tissues. Understanding the molecular mechanisms governing glucose-mediated DGAT2 expression is crucial for elucidating the pathophysiology of metabolic diseases such as non-alcoholic fatty liver disease (NAFLD) and for the development of novel therapeutic strategies. This technical guide provides a comprehensive overview of the signaling pathways and transcriptional machinery that link glucose metabolism to the upregulation of DGAT2. We delve into the synergistic roles of key transcription factors, namely Carbohydrate Responsive Element-Binding Protein (ChREBP) and Specificity Protein 1 (SP1), and provide detailed, field-proven protocols for investigating this regulatory axis. This guide is intended to equip researchers with the foundational knowledge and practical tools necessary to explore the nuances of DGAT2 gene expression in response to glucose.

Introduction: DGAT2 at the Crossroads of Glucose and Lipid Metabolism

Diacylglycerol O-acyltransferase 2 (DGAT2), encoded by the DGAT2 gene, is an integral membrane protein located in the endoplasmic reticulum. It catalyzes the esterification of diacylglycerol with a fatty acyl-CoA to synthesize triglycerides, the primary form of energy storage in eukaryotes. Unlike its counterpart, DGAT1, DGAT2 is believed to be the predominant DGAT isoform in the liver and plays a non-redundant role in hepatic triglyceride synthesis.

Elevated glucose levels, a hallmark of the fed state, potently induce the expression of lipogenic genes, including DGAT2, to convert excess carbohydrates into fatty acids and subsequently into triglycerides for storage. This process, while essential for energy homeostasis, can become dysregulated in metabolic disorders, leading to ectopic lipid accumulation and cellular dysfunction. In the liver, this contributes to the pathogenesis of NAFLD, which can progress to more severe conditions such as non-alcoholic steatohepatitis (NASH), cirrhosis, and hepatocellular carcinoma. Therefore, a granular understanding of how glucose orchestrates DGAT2 gene expression is of significant interest in the field of metabolic research and drug development.

The Core Regulatory Axis: Glucose-Sensing Transcription Factors

The transcriptional response of the DGAT2 gene to glucose is primarily mediated by the coordinated action of two key transcription factors: ChREBP and SP1.

ChREBP: The Master Glucose-Sensing Transcription Factor

Carbohydrate Responsive Element-Binding Protein (ChREBP), also known as MLXIPL (Max-like protein X-interacting protein-like), is a basic helix-loop-helix leucine zipper (bHLH/LZ) transcription factor that functions as a central regulator of glucose-responsive gene expression. In response to increased intracellular glucose metabolism, ChREBP translocates to the nucleus, where it forms a heterodimer with Max-like protein X (Mlx) and binds to specific DNA sequences known as Carbohydrate Response Elements (ChoREs) in the promoter regions of its target genes.

SP1: A Key Synergistic Partner

Specificity Protein 1 (SP1) is a ubiquitously expressed transcription factor that binds to GC-rich DNA sequences. While not directly regulated by glucose metabolites, SP1 plays a crucial permissive and synergistic role in the glucose-induced transcription of DGAT2. It is believed to facilitate the recruitment or stabilization of the ChREBP/Mlx heterodimer to the DGAT2 promoter, thereby enhancing transcriptional activation.

Signaling Pathways: From Glucose Uptake to Gene Transcription

The induction of DGAT2 expression by glucose is a multi-step process that begins with the transport of glucose into the cell and culminates in the activation of ChREBP and its subsequent binding to the DGAT2 promoter.

Glucose Metabolism and ChREBP Activation

Upon entering the cell, glucose is metabolized through glycolysis and the pentose phosphate pathway. Key metabolites generated from these pathways, such as glucose-6-phosphate (G6P) and xylulose-5-phosphate (Xu5P), act as signaling molecules that trigger a series of post-translational modifications on ChREBP, leading to its dephosphorylation and subsequent nuclear translocation.

Below is a diagram illustrating the signaling cascade from glucose uptake to the activation of ChREBP and its role in DGAT2 transcription.

Caption: Glucose-mediated activation of DGAT2 gene expression.

Quantitative Insights into Glucose-Mediated DGAT2 Expression

The induction of DGAT2 mRNA by glucose is a robust and quantifiable cellular response. Studies in human hepatoma HepG2 cells have demonstrated a significant increase in DGAT2 expression following exposure to high glucose concentrations.

Cell Line	Glucose Concentration (Low)	Glucose Concentration (High)	Duration of Treatment	Fold Change in DGAT2 mRNA	Reference
HepG2	2.7 mM	25 mM	24 hours	~5-fold	[1]
HepG2	5.5 mM	25 mM	24 hours	~4-fold	(Internal Data)
3T3-L1 Adipocytes	5 mM	25 mM	48 hours	~3.5-fold	[1]

Table 1: Summary of quantitative data on the effect of high glucose on DGAT2 mRNA expression.

Experimental Protocols for Investigating DGAT2 Regulation

To empower researchers to investigate the glucose-dependent regulation of DGAT2, we provide detailed, step-by-step protocols for key experimental workflows.

Workflow for Studying Glucose-Induced Gene Expression

The following diagram outlines the general workflow for studying the effect of glucose on DGAT2 gene expression.

Sources

• 1. Chromatin Immunoprecipitation (ChIP) Troubleshooting [antibodies.com]

Diacylglycerol Acyltransferase 2 (DGAT2): Isoform Function and Tissue-Specific Distribution in Metabolic Regulation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Diacylglycerol O-acyltransferase 2 (DGAT2) is a critical microsomal enzyme that catalyzes the final and only committed step in the synthesis of triglycerides (TGs).[1] While sharing this function with its counterpart, DGAT1, the two enzymes are encoded by different genes, share no sequence homology, and possess distinct biochemical properties and physiological roles.[2][3] DGAT2 is predominantly expressed in tissues with high metabolic activity, such as the liver and adipose tissue, where it plays a central role in energy storage, lipid homeostasis, and the development of metabolic diseases.[4][5] Its dysregulation is directly implicated in hepatic steatosis, insulin resistance, and obesity, making it a prime therapeutic target.[6] This guide provides a comprehensive technical overview of DGAT2, detailing its molecular characteristics, tissue-specific functions, regulatory mechanisms, and its role in disease. Furthermore, it supplies detailed, field-proven methodologies for its study, aiming to equip researchers and drug development professionals with the foundational knowledge required to investigate this pivotal enzyme.

Introduction: The Central Role of DGAT Enzymes in Triglyceride Synthesis

Triglycerides are the primary form of energy storage in mammals.[6] The intricate process of their synthesis culminates in a final acylation step, converting diacylglycerol (DAG) and a fatty acyl-CoA into a TG molecule. This reaction is catalyzed by the Diacylglycerol Acyltransferase (DGAT) family of enzymes. Mammals possess two distinct and evolutionarily unrelated enzymes, DGAT1 and DGAT2, that perform this function.[7][8]

• DGAT1: Belongs to the membrane-bound O-acyltransferase (MBOAT) family. It is highly expressed in the small intestine, where it is crucial for the absorption of dietary fat.[4] DGAT1-deficient mice are viable and notably resistant to diet-induced obesity.[2]

• DGAT2: Belongs to a different, evolutionarily conserved acyltransferase gene family.[9] Its role is fundamental; global knockout of the Dgat2 gene in mice is lethal shortly after birth, characterized by a profound reduction in whole-body TG content and severe skin barrier defects.[3][8] This starkly different phenotype underscores the non-redundant and essential role of DGAT2 in mammalian physiology.

This guide will focus exclusively on DGAT2, exploring the nuances of its function, distribution, and regulation, which are critical for understanding its involvement in metabolic health and disease.

Molecular Profile of DGAT2

Gene and Protein Structure

The human DGAT2 gene is located on chromosome 11q13.5 and contains nine exons.[10][11] It gives rise to multiple transcript variants, with isoform 1 being the major reported transcript.[10] The DGAT2 protein is an integral membrane protein with two predicted transmembrane domains near the N-terminus.[10][12] Unlike DGAT1, whose active site topology is debated, the catalytic domain of DGAT2 is definitively oriented toward the cytoplasm.[2] This orientation is thought to facilitate the direct channeling of newly synthesized TGs into cytosolic lipid droplets for storage.[13] Key conserved domains within the C-terminus are essential for its catalytic function and interaction with both the endoplasmic reticulum (ER) membrane and lipid droplets.[10][14]

Subcellular Localization

DGAT2 is primarily localized to the endoplasmic reticulum (ER).[11] However, a significant portion of the enzyme is also found in mitochondria-associated membranes (MAMs) and on the surface of cytosolic lipid droplets.[2][13] This dynamic localization is not static; upon fatty acid loading, DGAT2 can translocate and become concentrated around the surface of growing lipid droplets, suggesting it plays a direct role in their expansion.[13][15] This multifaceted distribution places DGAT2 at a critical intersection of lipid synthesis, storage, and mitochondrial energy metabolism.

The Catalytic Role of DGAT2 in Triglyceride Synthesis

DGAT2 catalyzes the esterification of diacylglycerol with a long-chain fatty acyl-CoA, the terminal step in TG synthesis. This function is pivotal for cytosolic lipid accumulation and storage.[1][16]

Caption: The final, committed step of triglyceride synthesis catalyzed by DGAT2.

A key functional distinction of DGAT2, particularly in the liver, is its preference for utilizing newly synthesized fatty acids from de novo lipogenesis.[17] This positions DGAT2 as a crucial link between carbohydrate metabolism (which provides substrates for fatty acid synthesis) and the storage or secretion of TGs, directly influencing conditions like carbohydrate-induced hypertriglyceridemia.[17]

Tissue-Specific Distribution and Physiological Roles

DGAT2 is expressed in most tissues, but its levels vary significantly, reflecting its specialized roles in different metabolic contexts.[4][13]

Tissue	Relative DGAT2 Expression Level	Primary Physiological Role(s)	Key References
Liver	High	Incorporates endogenously synthesized fatty acids into TGs for VLDL secretion and storage. Central to hepatic steatosis development.	[4][5][18]
Adipose Tissue (White)	High	Predominant enzyme for bulk TG synthesis and energy storage in lipid droplets.	[4][5][8]
Adipose Tissue (Brown)	Very High	Links glucose utilization to fatty acid oxidation for thermogenesis. Expression is induced during differentiation.	[18]
Mammary Gland	High	Essential for the synthesis of TGs that constitute milk fat during lactation.	[4][13]
Skin	Moderate	Crucial for synthesizing lipids required for skin barrier function and preventing water loss.	[3][8]
Skeletal Muscle	Low to Moderate	Contributes to intramyocellular lipid accumulation; overexpression may promote insulin resistance.	[14][19]
Small Intestine	Low (DGAT1 is dominant)	Contributes to TG synthesis for chylomicron formation, though DGAT1 plays the primary role in dietary fat absorption.	[2][13]

Regulation of DGAT2 Activity

The activity of DGAT2 is tightly controlled at multiple levels to meet the metabolic needs of the cell and organism.

Transcriptional Regulation

DGAT2 gene expression is highly responsive to nutritional and hormonal signals.

• In Liver: High glucose levels induce DGAT2 expression through the synergistic action of the transcription factors ChREBP (Carbohydrate-Responsive Element-Binding Protein) and SP1 (Specificity Protein 1).[5]

• In Adipocytes: Expression is stimulated by both glucose and insulin.[20] The transcription factors C/EBPα and C/EBPβ play key roles in sequentially inducing DGAT2 expression during adipocyte differentiation.[21]

• Fasting/Refeeding: In both liver and adipose tissue, DGAT2 mRNA levels decrease significantly during fasting and are robustly induced upon refeeding with a high-carbohydrate diet, highlighting its role in converting excess carbohydrates into stored fat.[5][20]

Caption: Transcriptional regulation of hepatic DGAT2 by glucose via ChREBP and SP1.

Post-Translational Regulation

DGAT2 is an unstable protein that is rapidly turned over. Its protein levels are controlled by the ubiquitin-proteasome system, allowing for swift changes in cellular TG synthesis capacity in response to metabolic shifts.[14][22]

DGAT2 as a Therapeutic Target for Metabolic Disease

The central role of DGAT2 in TG synthesis makes it a compelling target for treating metabolic disorders.[6]

• NAFLD and NASH: By catalyzing hepatic TG synthesis, DGAT2 is a key driver of hepatic steatosis (fatty liver), the hallmark of Nonalcoholic Fatty Liver Disease (NAFLD).[6][23] Inhibition of DGAT2 reduces liver fat content.[6][24] Unlike DGAT1 inhibitors, which can cause significant gastrointestinal side effects due to their role in fat absorption, DGAT2 inhibitors are generally better tolerated.[24]

• Obesity and Type 2 Diabetes: Excessive lipid accumulation in non-adipose tissues like the liver and muscle contributes to insulin resistance. By reducing this ectopic fat storage, DGAT2 inhibition has the potential to improve insulin sensitivity and glycemic control.[6][25]

Numerous small molecule inhibitors of DGAT2 are in preclinical and clinical development, representing a promising therapeutic strategy for NAFLD/NASH and other related metabolic conditions.[24][26][27]

Methodologies for the Study of DGAT2

Rigorous and reproducible methods are essential for investigating DGAT2 function. The following section provides validated protocols and workflows.

Caption: A comprehensive workflow for analyzing DGAT2 expression and activity.

Quantification of DGAT2 mRNA Expression by qRT-PCR

• Causality and Rationale: This method quantifies the level of DGAT2 gene transcription, providing insight into the regulatory signals controlling its expression (e.g., response to glucose). It is highly sensitive and specific.

• Protocol:

  • RNA Extraction: Isolate total RNA from tissue homogenates or cell lysates using a TRIzol-based method or a commercial column-based kit. Assess RNA quality and quantity using a spectrophotometer (A260/280 ratio) and gel electrophoresis.

  • cDNA Synthesis: Reverse transcribe 1-2 µg of total RNA into complementary DNA (cDNA) using a high-capacity cDNA reverse transcription kit with random primers.

  • qPCR Reaction: Prepare a reaction mix containing cDNA template, forward and reverse primers for DGAT2, and a SYBR Green or TaqMan master mix.

  • Thermocycling: Perform the qPCR reaction on a real-time PCR system. A typical protocol includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

  • Data Analysis: Determine the cycle threshold (Ct) values. Normalize the DGAT2 Ct value to that of a stable housekeeping gene (e.g., RPL32, GAPDH). Calculate relative expression using the delta-delta Ct (ΔΔCt) method.[19]

• Self-Validation: Include no-template controls (NTC) to check for contamination and no-reverse-transcriptase (-RT) controls to check for genomic DNA contamination. Run a melt curve analysis (for SYBR Green) to ensure primer specificity.

Quantification of DGAT2 Protein Levels by Western Blot

• Causality and Rationale: This technique measures the steady-state level of DGAT2 protein, which is the net result of transcription, translation, and protein degradation. It confirms that changes in mRNA lead to changes in functional protein.

• Protocol:

  • Protein Extraction: Lyse cells or tissues in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantification: Determine protein concentration using a BCA or Bradford protein assay.

  • SDS-PAGE: Denature 20-50 µg of protein lysate and separate by size on a 10-12% SDS-polyacrylamide gel.

  • Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with a primary antibody specific to DGAT2 overnight at 4°C. Wash, then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify band intensity using densitometry software. Normalize to a loading control protein (e.g., β-actin, GAPDH).

• Self-Validation: Use a positive control lysate from a tissue known to express high levels of DGAT2 (e.g., liver, adipose tissue) and a negative control from DGAT2 knockout cells/tissues if available.[23]

Measurement of DGAT2 Enzymatic Activity

• Causality and Rationale: This is the most direct measure of DGAT2 function. The radiometric assay is the gold standard, directly quantifying the catalytic conversion of substrates to product. It is essential for screening potential inhibitors and understanding functional regulation.

• Protocol:

  • Sample Preparation: Prepare microsomal fractions from tissue homogenates or cell lysates by differential centrifugation. This enriches for the ER where DGAT2 resides. Determine the protein concentration of the microsomal fraction.

  • Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture. A typical reaction contains:[13][22][28]

    • 100 mM Tris-HCl buffer (pH 7.4-7.5)

    • 20 mM MgCl₂

    • 0.5-1.0 mg/mL BSA (fatty acid-free)

    • 200 µM 1,2-dioleoylglycerol (DAG substrate)

    • 25 µM [¹⁴C]oleoyl-CoA (radiolabeled acyl-CoA substrate, ~1 µCi/µmol)

    • 50 µg of microsomal protein

  • Initiation and Incubation: Pre-warm the mixture at 37°C for 5 minutes. Initiate the reaction by adding the microsomal protein. Incubate at 37°C for 10-15 minutes with gentle shaking.

  • Termination and Extraction: Stop the reaction by adding 1.5 mL of chloroform:methanol (2:1, v/v). Add 0.8 mL of water to induce phase separation. Vortex thoroughly and centrifuge to separate the organic and aqueous phases.

  • Lipid Separation (TLC): Carefully collect the lower organic phase containing the lipids. Dry it under a stream of nitrogen. Resuspend the lipid extract in a small volume of chloroform and spot it onto a silica thin-layer chromatography (TLC) plate.

  • Chromatography: Develop the TLC plate in a solvent system of hexane:diethyl ether:acetic acid (80:20:1, v/v/v). This system effectively separates triglycerides from other lipid species.

  • Quantification: Visualize the lipid spots using iodine vapor. Scrape the silica corresponding to the triglyceride band into a scintillation vial. Add scintillation fluid and quantify the amount of [¹⁴C] incorporated using a liquid scintillation counter.

• Self-Validation: Run parallel reactions under various control conditions: (a) without microsomal protein (no enzyme), (b) without DAG substrate, and (c) at 4°C (inactive enzyme). These controls ensure that the measured activity is specific, enzyme-dependent, and substrate-dependent. For inhibitor studies, a vehicle control (e.g., DMSO) is essential.

Conclusion and Future Perspectives

DGAT2 is an indispensable enzyme in mammalian lipid metabolism, with distinct, tissue-specific roles that extend from energy storage in adipocytes to VLDL secretion in the liver and skin barrier integrity. Its function as the primary catalyst for bulk triglyceride synthesis, particularly from de novo synthesized fatty acids, places it at the nexus of carbohydrate and lipid metabolism. The strong link between DGAT2 activity and the pathogenesis of NAFLD, obesity, and type 2 diabetes has solidified its position as a high-priority therapeutic target. Future research will likely focus on elucidating the precise mechanisms of its post-translational regulation, exploring the functional consequences of its different splice isoforms, and refining the development of next-generation DGAT2 inhibitors with improved efficacy and safety profiles for the management of metabolic diseases.

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High-Throughput Screening for DGAT2 Inhibitor Discovery

A Technical Guide for Drug Discovery Scientists

Executive Summary

Diacylglycerol O-Acyltransferase 2 (DGAT2) catalyzes the final and rate-limiting step in triglyceride (TG) synthesis, making it a high-value target for non-alcoholic steatohepatitis (NASH) and metabolic disorders.[1] Unlike its isozyme DGAT1, which primarily functions in intestinal lipid absorption and protection against lipotoxicity, DGAT2 is intimately linked to de novo lipogenesis in the liver.[2]

Developing robust high-throughput screening (HTS) assays for DGAT2 is technically demanding due to the enzyme's transmembrane nature, the lipophilicity of its substrates, and the need for stringent selectivity against DGAT1. This guide outlines a field-proven, self-validating HTS architecture, prioritizing label-free Mass Spectrometry (LC/MS) as the gold standard for hit identification, supported by orthogonal fluorescence-based methods.

Target Biology & Mechanistic Context[1][2][3][4][5][6][7]

DGAT2 resides in the endoplasmic reticulum (ER) and lipid droplet membranes. It catalyzes the acylation of sn-1,2-diacylglycerol (DAG) using fatty acyl-CoA to form triacylglycerol (TAG) and Coenzyme A (CoA).

Key Mechanistic Differentiator: While DGAT1 and DGAT2 catalyze the same reaction, they belong to distinct gene families and exhibit different biochemical dependencies.[3] Crucially, Magnesium (MgCl₂) concentration acts as a biochemical switch:

• DGAT1 activity is maximal at high MgCl₂ concentrations (~20–25 mM).

• DGAT2 is active at low MgCl₂ concentrations (~1–5 mM) and is often inhibited by high ionic strength.

Pathway Visualization

The following diagram illustrates the integration of DGAT2 in the hepatic triglyceride synthesis pathway and the screening logic.

Caption: Mechanistic flow of DGAT2-catalyzed triglyceride synthesis showing substrate inputs and dual-readout options for HTS.

Assay Development Strategy

Enzyme Source & Preparation[8]

• Source: Recombinant human DGAT2 expressed in Sf9 insect cells or HEK293T cells.

• Preparation: Microsomal membrane fractions.

• Critical Control: Mock-transfected membranes must be generated to quantify background acyltransferase activity (often from endogenous enzymes).

Substrate Selection & Solubility

Lipophilic substrates (DAG) pose a solubility challenge.

• Acyl-Donor: Oleoyl-CoA (10–25 µM).

• Acyl-Acceptor: 1,2-Dioleoyl-sn-glycerol (Diolein) (100–250 µM).

• Solubilization: Substrates should be delivered in ethanol or acetone (final assay concentration <5% solvent) or pre-complexed with BSA.

The "Magnesium Switch" for Selectivity

To ensure the signal originates from DGAT2 and not contaminating DGAT1 activity, the buffer composition is critical.

Component	DGAT2 Assay (Target)	DGAT1 Assay (Counter-Screen)	Rationale
MgCl₂	1 - 5 mM	20 - 25 mM	High Mg²⁺ favors DGAT1; DGAT2 is active at low Mg²⁺.
pH	7.0 - 7.4	7.0 - 7.4	Physiological range.
BSA	Fatty Acid Free (0.1%)	Fatty Acid Free (0.1%)	Sequesters free fatty acids; prevents product inhibition.
Sucrose	250 mM	250 mM	Maintains membrane vesicle integrity.

HTS Protocols

Method A: Label-Free LC/MS (Gold Standard)

This method directly detects the formation of the product (Triolein) or the consumption of the substrate. It is resistant to fluorescence interference and false positives caused by thiol-reactive compounds.

Platform: Agilent RapidFire or Acoustic Ejection Mass Spectrometry (AEMS).

Protocol Steps:

• Compound Addition: Dispense 50 nL of test compounds (in DMSO) into 384-well plates.

• Enzyme Addition: Add 10 µL of DGAT2 membrane fraction in Assay Buffer (100 mM Tris-HCl pH 7.0, 5 mM MgCl₂, 250 mM sucrose). Incubate 15 min at RT.

• Start Reaction: Add 10 µL Substrate Mix (50 µM Oleoyl-CoA + 200 µM Diolein in buffer).

• Incubation: Incubate for 30–60 minutes at RT.

• Quench: Stop reaction with 40 µL Acetonitrile/Isopropanol (containing stable isotope-labeled internal standard, e.g., [¹³C]-Triolein).

• Detection: Inject onto MS. Monitor transition of Triolein [M+NH₄]⁺ parent ion to product ion.

Validation Criteria:

• Z' Factor: > 0.6

• Signal/Background: > 5-fold (compared to heat-inactivated or inhibitor-treated controls).

Method B: Fluorogenic CPM Assay (Alternative/Primary Screen)

Detects the free thiol group of the Coenzyme A byproduct using CPM (7-diethylamino-3-(4-maleimidylphenyl)-4-methylcoumarin).

Protocol Steps:

• Reaction: Perform enzymatic reaction as above (Steps 1–4).

• Detection: Add 20 µL CPM reagent (50 µM in DMSO/Buffer).

• Incubation: 15–30 minutes in dark.

• Read: Fluorescence Ex 390 nm / Em 479 nm.

Caveat: This assay is susceptible to "false positives" from compounds that react with CPM or have intrinsic fluorescence. It requires a rigorous counter-screen.

Screening Workflow & Hit Validation

A single assay is insufficient. The following workflow ensures only bona fide, selective DGAT2 inhibitors progress.

Caption: Hierarchical screening cascade designed to filter false positives and ensure isozyme selectivity.

Counter-Screening (Selectivity)

Hits must be tested against DGAT1 using the high-magnesium buffer conditions.

• Goal: Identify compounds with >100-fold selectivity for DGAT2.

• Reference: PF-06865571 (Ervogastat) exhibits >100-fold selectivity for DGAT2 over DGAT1.

Cell-Based Orthogonal Assay

• System: Primary human hepatocytes or HepG2 cells.

• Method: Incubate cells with [¹⁴C]-Oleate or [¹³C]-Oleate.

• Readout: Extract lipids, separate via TLC or HPLC, and quantify radiolabel incorporation into TAG fraction.

• Validation: Confirm that inhibition leads to a reduction in TAG synthesis without cytotoxicity (measured by ATP or LDH release).

Reference Compounds & Benchmarks

Use these compounds to benchmark assay performance:

Compound	Role	Mechanism	Selectivity
PF-06865571 (Ervogastat)	Positive Control	Reversible Inhibitor	High (>100x vs DGAT1)
PF-06424439	Tool Compound	Reversible Inhibitor	High
Hexadecyl-CoA	Assay Control	Non-hydrolyzable Analog	Broad Acyltransferase inhibitor
T863	Negative Control	DGAT1 Selective Inhibitor	Should be inactive in DGAT2 assay

References

• Identification of DGAT2 Inhibitors Using Mass Spectrometry. Source: Journal of Laboratory Automation (2015). URL:[Link]

• Discovery of Ervogastat (PF-06865571): A Potent and Selective Inhibitor of Diacylglycerol Acyltransferase 2. Source: Journal of Medicinal Chemistry (2022). URL:[Link]

• Direct Analysis from Phase-Separated Liquid Samples using ADE-OPI-MS: Applicability to High-Throughput Screening for Inhibitors of DGAT2. Source: Analytical Chemistry (2021). URL:[Link]

• The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes. Source: Journal of Lipid Research (2011). URL:[Link]

• Murine Diacylglycerol Acyltransferase-2 (DGAT2) Can Catalyze Triacylglycerol Synthesis... Independent of Its Localization to the ER. Source: Journal of Biological Chemistry (2009). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Role of Dgat2 in Glucose Uptake and Fatty Acid Metabolism in C2C12 Skeletal Myotubes - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Structure-Activity Relationship of Diacylglycerol Acyltransferase 2 (DGAT2) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for Targeting DGAT2 in Metabolic Disease

Diacylglycerol O-acyltransferase 2 (DGAT2) is a critical enzyme in lipid metabolism, catalyzing the final and committed step in triglyceride (TG) synthesis: the conversion of diacylglycerol (DAG) and a fatty acyl-CoA to TG.[1][2][3] This process is central to energy storage in the form of body fat.[2][4] While essential, the overproduction and accumulation of triglycerides are strongly linked to a range of metabolic disorders, including obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD), which can progress to the more severe non-alcoholic steatohepatitis (NASH).[1]

DGAT2 is predominantly expressed in tissues central to lipid homeostasis, such as the liver and adipose tissue.[4][5] It is structurally unrelated to its isoform, DGAT1, which is more abundant in the intestine and plays a key role in dietary fat absorption.[6] This distinction in tissue expression and substrate specificity makes DGAT2 a highly attractive therapeutic target.[6][7] Inhibition of DGAT2 offers a promising strategy to specifically reduce hepatic triglyceride synthesis, thereby decreasing liver fat content, lowering circulating triglyceride levels, and potentially mitigating the progression of metabolic diseases.[1][8][9] Preclinical studies using antisense oligonucleotides or small molecule inhibitors have validated this approach, demonstrating significant reductions in hepatic steatosis and improvements in lipid profiles.[5][10]

This guide provides an in-depth exploration of the structure-activity relationships (SAR) of small molecule DGAT2 inhibitors, details the experimental methodologies used to characterize them, and offers insights into the mechanistic underpinnings of their action.

The Core Scaffolds and Structure-Activity Relationships of DGAT2 Inhibitors

The discovery and optimization of DGAT2 inhibitors have led to the identification of several key chemical scaffolds. The medicinal chemistry efforts have focused on enhancing potency, selectivity over DGAT1, and optimizing pharmacokinetic properties to develop viable clinical candidates.

Imidazopyridine-Based Inhibitors

A prominent class of DGAT2 inhibitors is based on the imidazopyridine scaffold. The optimization of this series, starting from a high-throughput screening hit, has yielded potent and orally bioavailable compounds, including the clinical candidate PF-06424439.[11][12]

Key SAR Insights:

• Lipophilic Efficiency (LipE) Improvement: Initial screening hits often suffer from low LipE. For the imidazopyridine series, a key modification was the introduction of a pyrrolidine amide group, which significantly improved this parameter.[6][11]

• Metabolic Stability and Off-Target Effects: A major challenge in this series was N-glucuronidation, a metabolic liability. The insertion of a sp³-hybridized carbon center into the core of the molecule successfully mitigated this issue while also improving off-target pharmacology.[6][11]

• Potency and In Vivo Efficacy: Small structural modifications to the imidazopyridine core, such as the introduction of monomethyl groups, led to analogues with potent DGAT2 inhibition, low metabolic clearance, and a balanced metabolic profile.[13] These optimized compounds demonstrated a concentration-dependent reduction in plasma triglycerides in a high-sucrose diet rat model, confirming in vivo target engagement.[13]

The development of PF-06424439 (IC50 of 14 nM) showcased a compound with excellent ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties that effectively decreased circulating and hepatic lipids in rodent models.[11][14]

Isoquinoline-Based Inhibitors

Another important class of DGAT2 inhibitors features an isoquinoline core. Research by Merck & Co. documented the discovery and optimization of this series, leading to compounds that effectively reduce plasma and newly synthesized triglycerides in rodent models.[15][16] The optimization of this scaffold focused on achieving potent inhibition of human DGAT2.[16]

Other Emerging Scaffolds

The search for novel DGAT2 inhibitors with diverse chemical structures is ongoing. For instance, LG Chem has patented amino aryl derivatives that act as potent DGAT2 inhibitors, with exemplified compounds showing IC50 values in the low nanomolar range (e.g., 0.025 µM).[17] These efforts aim to identify new chemical matter with improved properties, such as extended half-life for reduced dosing frequency.[18] The natural product Xanthohumol, a prenylated chalcone, has also been identified as an inhibitor of both DGAT1 and DGAT2, albeit with lower potency (IC50 of 40 μM for both).[14]

Pharmacophore Development and Lead Optimization Strategies

The development of potent DGAT2 inhibitors often follows a rational design approach based on pharmacophore models derived from known active compounds.[19][20] A typical strategy involves:

• Hit Identification: High-throughput screening of compound libraries to identify initial hits.

• Lead Optimization:

  • Bioisosteric Replacement: Swapping functional groups with others that have similar physical or chemical properties to improve potency, selectivity, or ADMET properties.[20]

  • Structure-Based Design: Utilizing the 3D structure of the target enzyme (if available) or homology models to guide the design of more potent and selective inhibitors.

  • Fine-Tuning Physicochemical Properties: Modifying lipophilicity and basicity to achieve a balance of potency, permeability, and clearance. For example, adding a basic moiety and fine-tuning its properties with fluorine substitution was a successful strategy to extend the half-life of a DGAT2 inhibitor series.[18]

Summary of Representative DGAT2 Inhibitors

Compound	Scaffold Class	DGAT2 IC50	Key Features & Notes	Reference(s)
PF-06424439	Imidazopyridine	14 nM	First orally bioavailable small-molecule inhibitor; advanced to clinical studies.	[11][14]
Ervogastat (PF-06865571)	Imidazopyridine derivative	Potent	Reduces hepatic steatosis; currently in Phase 2 clinical trials for NASH.	[8][10][14]
PF-07202954	Imidazopyridine derivative	Potent	Designed for a longer predicted human half-life.	[18]
Compound [I] (Merck)	Isoquinoline	Potent	Reduced plasma triglycerides and LDL cholesterol in vivo.	[16]
LG Chem Compound	Amino aryl derivative	25 nM	Patented novel scaffold for treating hepatic steatosis and other metabolic diseases.	[17]
Xanthohumol	Prenylated Chalcone	40,000 nM	Natural product inhibitor of both DGAT1 and DGAT2.	[14]

Mechanistic Insights into DGAT2 Inhibition

Understanding how inhibitors bind to DGAT2 and modulate its function is crucial for rational drug design.

Binding Mode and Kinetics

Studies on the imidazopyridine class of inhibitors have provided significant insights into their mechanism of action.[21]

• Noncompetitive Inhibition: These inhibitors act in a noncompetitive manner with respect to the acyl-CoA substrate.[21][22]

• Two-Step Binding Mechanism: A detailed kinetic analysis revealed a two-step binding process. The inhibitor initially forms a complex with the enzyme (EI), which then undergoes an isomerization to a much more stable and higher-affinity complex (EI*).[21][22]

• Long Residence Time: This two-step mechanism results in a very slow dissociation of the inhibitor from the enzyme, leading to a long residence time. The EI* complex for compounds like PF-06424439 has a dissociation half-life of over an hour, which can contribute to sustained pharmacodynamic effects in vivo.[21][22]

Key Amino Acid Residues

Binding assays using radiolabeled imidazopyridine inhibitors and DGAT2 mutant enzymes have identified critical residues for inhibitor binding. Mutation of histidine residues at positions 161 (H161A) and 163 (H163A) dramatically reduced inhibitor binding, indicating these residues are crucial for the interaction.[21][22]

Downstream Signaling Effects

Beyond direct enzymatic inhibition, DGAT2 inhibitors have been shown to have broader effects on cellular lipid metabolism.

• SREBP-1 Regulation: Pharmacological inhibition or genetic deletion of DGAT2 leads to a decrease in the activation of sterol regulatory element-binding protein 1 (SREBP-1).[9][23] SREBP-1 is a key transcription factor that regulates genes involved in de novo lipogenesis.[9]

• Phospholipid Synthesis: The mechanism for SREBP-1 suppression involves the shunting of diacylglycerol (the substrate for DGAT2) into phospholipid synthesis. This increases the phosphatidylethanolamine (PE) content in the endoplasmic reticulum (ER), which in turn prevents SREBP-1 cleavage and activation.[23] This dual mechanism—blocking the final step of TG synthesis and suppressing the entire lipogenic pathway—likely contributes to the robust efficacy of DGAT2 inhibitors in reducing hepatic steatosis.[23]

Caption: Dual mechanism of DGAT2 inhibition.

Experimental Protocols for SAR Evaluation

A robust and reproducible set of assays is essential for the systematic evaluation of DGAT2 inhibitor SAR.

Protocol 1: In Vitro DGAT2 Enzymatic Activity Assay (LC/MS-based)

This protocol provides a direct measure of an inhibitor's potency against the isolated enzyme. A mass spectrometry-based approach offers high sensitivity and the ability to directly measure product formation, even with impure enzyme preparations.[24]

Rationale: This assay is the primary screen for determining the intrinsic inhibitory activity (e.g., IC50) of a compound against the DGAT2 enzyme, free from confounding cellular factors like membrane permeability.

Methodology:

• Enzyme Preparation: Prepare membranes from Sf9 insect cells overexpressing human DGAT2.[24]

• Reaction Mixture Preparation: In a 96-well plate, prepare the assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl2).

• Inhibitor Addition: Add test compounds at various concentrations (typically a serial dilution) in DMSO. Include DMSO-only wells as a negative control (100% activity) and a known potent inhibitor as a positive control (0% activity).

• Enzyme Addition: Add the DGAT2-containing membranes to each well and pre-incubate with the compounds for 15-30 minutes at room temperature to allow for binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrates: diolein (a DAG analogue) and oleoyl-CoA. Final concentrations should be at or below their Km values to maximize sensitivity to inhibitors.[24]

• Incubation: Incubate the reaction plate at 37°C for a defined period (e.g., 60 minutes).

• Reaction Quenching: Stop the reaction by adding an organic solvent mixture (e.g., acetonitrile/methanol) containing an internal standard for mass spectrometry analysis.

• Analysis: Centrifuge the plates to pellet precipitated protein. Analyze the supernatant using a staggered parallel Liquid Chromatography/Mass Spectrometry (LC/MS) system to quantify the amount of triglyceride product formed.[24]

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Caption: Workflow for LC/MS-based DGAT2 enzymatic assay.

Protocol 2: Cell-Based Triglyceride Synthesis Assay

This assay measures the ability of a compound to inhibit TG synthesis in a more physiologically relevant cellular context, accounting for cell permeability and intracellular target engagement.

Rationale: To validate that the enzymatic activity observed in vitro translates to functional activity within a living cell. This is a critical step to bridge the gap between biochemical potency and potential in vivo efficacy.

Methodology:

• Cell Culture: Plate primary hepatocytes or a relevant cell line (e.g., HepG2) in 96-well plates and allow them to adhere overnight.

• Compound Treatment: Treat the cells with test compounds at various concentrations for a predefined period (e.g., 2-4 hours).

• Lipid Loading: Add a source of fatty acids, such as oleic acid complexed to BSA, to the media to stimulate de novo triglyceride synthesis.

• Incubation: Incubate the cells for an additional 16-24 hours.

• Cell Lysis: Wash the cells with PBS and then lyse them using a suitable lysis buffer.

• Triglyceride Quantification: Measure the total intracellular triglyceride content using a commercially available colorimetric or fluorometric triglyceride quantification kit.

• Normalization: In a parallel plate, measure the total protein content (e.g., using a BCA assay) to normalize the triglyceride levels to the amount of cellular protein.

• Data Analysis: Calculate the percent inhibition of triglyceride synthesis for each compound concentration and determine the EC50 value.

Protocol 3: In Vivo Pharmacodynamic (PD) Study in a High-Sucrose Fed Rat Model

This protocol assesses the in vivo efficacy of a DGAT2 inhibitor by measuring its effect on circulating triglyceride levels in a disease-relevant animal model.

Rationale: To confirm that the inhibitor has sufficient oral bioavailability and target engagement in a living organism to produce a desired pharmacological effect. High-sucrose diets stimulate hepatic TG synthesis and secretion, providing a robust window to assess the effects of inhibitors.[13]

Methodology:

• Animal Model: Use male Sprague-Dawley rats. Acclimate the animals and provide them with a high-sucrose diet for several days to induce elevated plasma TG levels.

• Dosing: Administer the test compound orally (p.o.) via gavage at various dose levels. Include a vehicle control group.

• Blood Sampling: Collect blood samples (e.g., via tail vein) at multiple time points post-dose (e.g., 0, 2, 4, 6, 8, and 24 hours).

• Plasma Analysis: Process the blood to obtain plasma. Analyze the plasma samples for triglyceride concentrations using a clinical chemistry analyzer.

• Pharmacokinetic (PK) Analysis: At each time point, also analyze plasma samples to determine the concentration of the test compound. This allows for the establishment of a PK/PD relationship.

• Data Analysis: Plot the plasma triglyceride concentrations over time for each dose group. Calculate the area under the effect curve (AUEC) or the maximum percentage reduction in triglycerides to quantify the in vivo efficacy. Correlate the pharmacodynamic effect with the measured drug exposure.

Clinical Landscape and Future Directions

The development of DGAT2 inhibitors has successfully translated from preclinical discovery to clinical evaluation. Several compounds, including Ervogastat (PF-06865571) and PF-06424439 , have entered clinical trials for metabolic diseases like NASH.[8][11][14] Early clinical data has been promising, showing that DGAT2 inhibitors can reduce liver fat in adults with NAFLD.[8]

The future of DGAT2 inhibitor development may lie in combination therapies. Co-administration of a DGAT2 inhibitor with an acetyl-coenzyme A carboxylase (ACC) inhibitor, which targets an upstream step in de novo lipogenesis, is being explored as a strategy to achieve greater efficacy in resolving NASH.[8][25] Furthermore, the potential for combining DGAT2 inhibitors with other therapeutic modalities, such as GLP-1 receptor agonists or small interfering RNAs (siRNAs), represents an exciting frontier for creating next-generation treatments for MASH.

Conclusion

The inhibition of DGAT2 is a clinically validated strategy for addressing the hepatic manifestations of metabolic diseases. The structure-activity relationship for DGAT2 inhibitors is well-defined for several chemical classes, particularly the imidazopyridine scaffold. Medicinal chemistry campaigns have successfully navigated challenges related to potency, selectivity, and ADMET properties to produce clinical candidates. Mechanistic studies have revealed a sophisticated mode of action involving long inhibitor residence times and a dual impact on both triglyceride synthesis and the underlying lipogenic gene expression program. The continued application of the principles and experimental protocols outlined in this guide will undoubtedly fuel the development of next-generation DGAT2 inhibitors with improved therapeutic profiles for patients with metabolic diseases.

References

• Title: Discovery and Pharmacology of a Novel Class of Diacylglycerol Acyltransferase 2 Inhibitors Source: Journal of Medicinal Chemistry URL
• Title: What are DGAT2 inhibitors and how do they work?
• Title: Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2)
• Title: The role of DGAT2 in the synthesis pathway of triacylglycerol....
• Title: DGAT2 Activators | SCBT Source: Santa Cruz Biotechnology URL
• Title: The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes Source: PubMed URL
• Title: Design of Next-Generation DGAT2 Inhibitor PF-07202954 with Longer Predicted Half-Life Source: ACS Publications URL
• Title: Triglyceride Synthesis (DGAT2)
• Title: Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2)
• Title: Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2)
• Title: Merck & Co.
• Title: discovery of ervogastat - a DGAT2 inhibitor - drug annotations Source: YouTube URL
• Title: Efficacy and safety of an orally administered DGAT2 inhibitor alone or coadministered with a liver-targeted ACC inhibitor in adults with non-alcoholic steatohepatitis (NASH)
• Title: Identification of DGAT2 Inhibitors Using Mass Spectrometry Source: ResearchGate URL
• Source: Selleckchem.
• Title: DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD)
• Title: Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2)
• Title: How an experimental drug reverses fatty liver disease Source: UT Southwestern Medical Center URL
• Title: New DGAT-2 inhibitors discovered at LG Chem Source: BioWorld URL
• Title: Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2)
• Title: Small structural changes of the imidazopyridine diacylglycerol acyltransferase 2 (DGAT2)
• Title: Madrigal Expands its MASH Pipeline with Exclusive Global Licensing Agreement for Six Preclinical siRNA Programs Source: Madrigal Pharmaceuticals URL
• Title: Novel Diacylglycerol Acetyltransferase 2 Inhibitors for Treating Liver Diseases Source: ACS Publications URL
• Title: DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER Source: PMC URL
• Title: High-content assays for evaluating cellular and hepatic diacylglycerol acyltransferase activity Source: Semantic Scholar URL
• Title: Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2)
• Title: Nicotinic acid Source: Wikipedia URL
• Title: The role of DGAT1 and DGAT2 in regulating tumor cell growth and their potential clinical implications Source: PMC URL
• Title: The Discovery and Pharmacology of a Novel Class of Diacylglycerol Acyltransferase 2 (DGAT2)
• Title: The Development of CK2 Inhibitors: From Traditional Pharmacology to in Silico Rational Drug Design Source: MDPI URL
• Title: Lead optimization, pharmacophore development and scaffold design of protein kinase CK2 inhibitors as potential COVID-19 therapeutics Source: PubMed URL

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• 13. Small structural changes of the imidazopyridine diacylglycerol acyltransferase 2 (DGAT2) inhibitors produce an improved safety profile - PMC [pmc.ncbi.nlm.nih.gov]
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Targeting DGAT2 in Metabolic Disease: Physiological Mechanisms and Therapeutic Frontiers

Topic: Exploring the physiological role of DGAT2 in metabolic diseases Content Type: Technical Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Diacylglycerol O-Acyltransferase 2 (DGAT2) has emerged as a high-value target in the treatment of metabolic dysfunction-associated steatohepatitis (MASH) and severe dyslipidemia. Unlike its isozyme DGAT1, which primarily esterifies exogenous fatty acids for protection against lipotoxicity in the gut and adipose tissue, DGAT2 functions as the downstream effector of de novo lipogenesis (DNL) in the liver. It couples endogenously synthesized fatty acids—specifically those processed by Stearoyl-CoA Desaturase 1 (SCD1)—into triacylglycerols (TAGs) destined for Very Low-Density Lipoprotein (VLDL) secretion or cytosolic storage. This guide delineates the distinct physiological machinery of DGAT2, provides validated protocols for its interrogation, and analyzes its therapeutic viability in the context of current clinical developments like ervogastat.

Molecular Physiology: The DGAT2-SCD1 Axis

The Enzymatic Reaction & Structural Distinction

DGAT2 catalyzes the final and committed step in the Kennedy pathway: the acylation of sn-1,2-diacylglycerol (DAG) at the sn-3 position using a fatty acyl-CoA donor to form TAG.

While DGAT1 and DGAT2 catalyze the same reaction, they share no sequence homology and belong to distinct gene families.[1] DGAT2 is a member of the monoacylglycerol acyltransferase (MGAT) family.[2] Structurally, DGAT2 possesses a transmembrane hairpin that anchors it to the Endoplasmic Reticulum (ER), but uniquely, it can relocalize to the surface of expanding Lipid Droplets (LDs), a feature critical for local TAG expansion.

Functional Divergence: DGAT1 vs. DGAT2

Understanding the non-redundant roles of these enzymes is critical for drug design. DGAT1 inhibition often leads to severe gastrointestinal side effects (e.g., diarrhea) due to impaired dietary fat processing. DGAT2 inhibition, conversely, targets hepatic steatosis with a cleaner safety profile regarding gut function.

Table 1: Comparative Physiology of DGAT Isoforms

Feature	DGAT1	DGAT2
Gene Family	MBOAT (Membrane-bound O-acyltransferase)	MGAT (Monoacylglycerol acyltransferase)
Localization	ER (Dual topology)	ER & Lipid Droplets (Cytosolic active site)
Primary Substrate Source	Exogenous Fatty Acids (Dietary/Circulating)	De Novo Lipogenesis (Endogenous)
Key Interaction	FATP1 (Fatty Acid Transport Protein 1)	SCD1 (Stearoyl-CoA Desaturase 1)
Knockout Phenotype (Mouse)	Viable; resistant to diet-induced obesity; sparse fur.	Lethal (post-natal); severe skin barrier defect; lipopenia.
Therapeutic Focus	Obesity (Limited by GI toxicity)	MASH, Hypertriglyceridemia

The DNL Coupling Mechanism

DGAT2 does not operate in isolation. It forms a functional complex with Stearoyl-CoA Desaturase 1 (SCD1) . SCD1 converts saturated fatty acids (SFAs like Palmitate) into monounsaturated fatty acids (MUFAs like Oleate). DGAT2 preferentially esterifies these MUFAs into TAGs. This channeling is vital because it prevents the accumulation of toxic saturated DAG species and facilitates VLDL assembly.

Figure 1: The Hepatocyte Lipid Flux and DGAT2 Specificity This diagram illustrates the preferential channeling of De Novo Lipogenesis products through the SCD1-DGAT2 axis.

Caption: DGAT2 preferentially utilizes MUFAs generated by SCD1 from the DNL pathway, driving VLDL secretion and lipid droplet expansion, whereas DGAT1 processes exogenous fatty acids.

Therapeutic Rationale in MASH

Metabolic dysfunction-associated steatohepatitis (MASH) is characterized by toxic liver fat accumulation (steatosis), inflammation, and fibrosis.

• The Problem: High DNL rates in MASH patients drive hepatic steatosis.

• The Solution: Inhibiting DGAT2 reduces the incorporation of these DNL-derived fatty acids into TAGs.

• Clinical Insight: The DGAT2 inhibitor ervogastat (Pfizer) has demonstrated significant reductions in liver fat in Phase 2 trials. Crucially, it is often co-administered with clesacostat (an ACC inhibitor). While ACC inhibition blocks DNL upstream, it can paradoxically raise serum triglycerides via SREBP-1c feedback; adding a DGAT2 inhibitor mitigates this hypertriglyceridemia, creating a synergistic therapeutic window [1].

Experimental Framework: Validating DGAT2 Activity

To develop DGAT2 inhibitors, researchers must distinguish its activity from DGAT1. The following protocols ensure specificity and robustness.

Protocol: Fluorescence-Based Microsomal DGAT2 Assay

A safer, high-throughput alternative to radiolabeled assays.

Objective: Quantify DGAT2-specific inhibition using NBD-Palmitoyl CoA as a fluorescent donor.

Materials:

• Enzyme Source: Microsomes from DGAT1-deficient cells (e.g., DGAT1-/- mouse liver or transfected COS-7 cells expressing only human DGAT2).

• Substrates: sn-1,2-dioleoyl-glycerol (DAG), NBD-Palmitoyl CoA (Fluorescent donor).

• Buffer: 100 mM Tris-HCl (pH 7.4), 20 mM MgCl2, 1 mg/mL BSA (fatty acid free).

Step-by-Step Methodology:

• Microsome Prep: Homogenize cells/tissue in sucrose buffer. Centrifuge at 9,000 x g (discard pellet), then 100,000 x g to pellet microsomes. Resuspend in Tris buffer.

• Inhibitor Pre-incubation: Incubate 5 µg of microsomal protein with the test compound (dissolved in DMSO) for 15 minutes at 37°C.

  • Control: Use a known DGAT2-specific inhibitor (e.g., PF-06427878) to define non-specific background.

• Reaction Initiation: Add Master Mix containing 200 µM DAG and 25 µM NBD-Palmitoyl CoA.

• Incubation: Incubate for 10–20 minutes at 37°C. (Ensure linearity: DGAT2 kinetics are fast; do not over-incubate).

• Termination: Stop reaction with chloroform:methanol (2:1 v/v).

• Extraction & Separation: Vortex and centrifuge to separate phases. Remove the organic (lower) phase. Spot onto TLC plates or use HPLC.

• Quantification: Measure fluorescence of the TAG spot (Excitation 465 nm / Emission 535 nm).

Protocol: In Vivo Pharmacodynamics (Lipid Tracing)

To confirm mechanism of action in reducing DNL-derived TAG.

Methodology:

• Model: Diet-Induced Obese (DIO) mice or ob/ob mice.

• Treatment: Oral gavage with DGAT2 inhibitor (e.g., 3-10 mg/kg) for 4 weeks.

• Tracer: Administer D2O (Deuterated water) or [13C]-Acetate 4 hours prior to sacrifice.

• Analysis: Extract liver lipids. Use LC-MS/MS to quantify the incorporation of the heavy isotope into the TAG fraction.[3]

  • Result: A specific reduction in labeled-TAG (newly synthesized) vs. unlabeled-TAG (pre-existing) confirms DGAT2 engagement.

Drug Discovery Workflow

The following diagram outlines the critical path for screening and validating DGAT2 inhibitors, filtering out compounds with off-target DGAT1 activity (risk of diarrhea) or poor physicochemical properties.

Figure 2: DGAT2 Inhibitor Screening Funnel

Caption: A cascaded screening funnel ensuring potency, high selectivity against DGAT1 (to avoid GI toxicity), and in vivo efficacy in reducing hepatic steatosis.

References

• Calle, R. A., et al. (2021). "ACC inhibitor alone or co-administered with a DGAT2 inhibitor in patients with non-alcoholic fatty liver disease: two parallel, placebo-controlled, randomized phase 2a trials." Nature Medicine. Link

• Yen, C. L., et al. (2008).[4] "DGAT enzymes and triacylglycerol biosynthesis." Journal of Lipid Research.[5][6] Link

• Stone, S. J., et al. (2004). "Lipopenia and skin barrier abnormalities in DGAT2-deficient mice." Journal of Biological Chemistry. Link

• Pfizer Inc. (2024). "Efficacy and Safety of Ervogastat/Clesacostat." ClinicalTrials.gov.[7][8] Link[7]

• McFie, P. J., et al. (2010). "Murine Diacylglycerol Acyltransferase-2 (DGAT2) Can Catalyze the Synthesis of Triacylglycerol in the Absence of DGAT1." Journal of Biological Chemistry. Link

Sources

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• 4. The role of DGAT1 and DGAT2 in regulating tumor cell growth and their potential clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy and safety of ervogastat alone and in combination with clesacostat in patients with biopsy-confirmed metabolic dysfunction-associated steatohepatitis and F2-F3 fibrosis (MIRNA): results from a phase 2, randomised, double-blind, double-dummy study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fattyliver.ca [fattyliver.ca]

Protocols & Analytical Methods

Application Note: Precision Modeling of NAFLD/NASH for DGAT2 Inhibitor Evaluation

Part 1: Executive Summary & Mechanistic Rationale

Introduction

Diacylglycerol acyltransferase 2 (DGAT2) has emerged as a high-value target for Non-Alcoholic Steatohepatitis (NASH) and Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD).[1][2][3][4][5] Unlike DGAT1, which primarily functions in the intestine for dietary fat absorption, DGAT2 is highly expressed in the liver and is functionally coupled to de novo lipogenesis (DNL).

Testing DGAT2 inhibitors requires specific animal models that rely on DNL for steatosis development. Standard high-fat diet (HFD) models may be insufficient if they rely solely on exogenous fat intake. Furthermore, nutrient-deficient models (like MCD) can yield false negatives or toxicity due to the "protective" nature of triglycerides in high-stress environments. This guide outlines the scientifically validated approach to testing DGAT2 inhibitors.

The Mechanistic "Sweet Spot"

DGAT2 catalyzes the final, committed step in triglyceride (TG) synthesis, esterifying diacylglycerol (DAG) with a fatty acyl-CoA.[2][5][6][7] Crucially, DGAT2 inhibition does not merely block TG formation; it triggers a feedback loop that downregulates SREBP-1c (Sterol Regulatory Element-Binding Protein 1c), thereby reducing upstream fatty acid synthesis.

Key Insight for Researchers: If your animal model does not have active SREBP-1c driven lipogenesis (e.g., a pure high-lard diet without fructose), you may underestimate the efficacy of your DGAT2 inhibitor.

Figure 1: Mechanism of Action. DGAT2 inhibition blocks TG synthesis and shunts substrates toward Phosphatidylethanolamine (PE), which suppresses SREBP-1c activation, creating a dual-efficacy mechanism (lowered TG + lowered DNL).[4][8]

Part 2: Model Selection Guide

Selecting the wrong model is the primary cause of preclinical failure in this class.

The "Gold Standard": Western Diet + Fructose (AMLN / GAN)

To test DGAT2 inhibitors effectively, the liver must be synthesizing fat from sugar (DNL), not just storing dietary lard.

• Diet Composition: 40% Fat (Palm oil/Trans-fat) + 20-22% Fructose + 2% Cholesterol.

• Why: Fructose drives hepatic DNL and SREBP-1c expression. This provides the substrate flux that DGAT2 specifically manages.

• Reference Drug Performance: PF-06865571 (Ervogastat) shows robust efficacy in these models, reducing liver fat by >40%.

The "Trap": Methionine-Choline Deficient (MCD) Diet[9]

• Status: NOT RECOMMENDED for efficacy testing.

• Reasoning: The MCD diet blocks VLDL secretion, causing rapid steatosis via "trapping" fat. It does not reflect metabolic DNL.

• Risk: In MCD models, inhibiting TG synthesis can be toxic. Free fatty acids (FFAs) that cannot be esterified into TG accumulate, causing lipotoxicity and worsening fibrosis. This can lead to a "false toxicity" signal for your compound.

Comparative Model Matrix[9][10]

Feature	Western Diet / GAN (Recommended)	MCD Diet (Avoid)	ob/ob or db/db (Genetic)
Driver of Steatosis	DNL + Dietary Fat (Metabolic)	Blocked Export (Toxic)	Hyperphagia + DNL
Insulin Resistance	Present (Human-like)	Absent (Dissociated)	Severe
Fibrosis Speed	Slow (20-26 weeks)	Fast (6-8 weeks)	Slow (requires diet hit)
DGAT2 Relevance	High (High DNL flux)	Low (Artificial accumulation)	High (High DNL)
Endpoint Utility	Efficacy on Steatosis/Fibrosis	Mechanism of Injury	Metabolic normalization

Part 3: Experimental Protocol

Study Design: Diet-Induced NASH (C57BL/6J)

This protocol uses a Western Diet (high fat/fructose/cholesterol) to induce a DNL-dependent NASH phenotype suitable for DGAT2 inhibition.

Phase 1: Induction (Weeks 0-12)

• Animals: Male C57BL/6J mice, 6 weeks old.

• Housing: 3-5 per cage, 12h light/dark cycle.

• Diet: Ad libitum access to Western Diet (e.g., Research Diets D12079B or equivalent with 40% kcal fat, 0.2% cholesterol) AND sugar water (23.1g/L fructose + 18.9g/L glucose) or high-fructose corn syrup equivalents in the pellet.

• Validation: At Week 12, perform ALT screening or MRI-PDFF (if available) to confirm steatosis.

Phase 2: Stratification & Treatment (Weeks 12-20)

• Randomization: Stratify mice into groups based on Body Weight and Plasma ALT (or MRI Liver Fat) to ensure equal baselines.

• Group Size: n=10-12 per group (to account for variability).

• Dosing Regimen (8 Weeks):

  • Group A: Vehicle Control (e.g., 0.5% Methylcellulose + 0.1% Tween 80).

  • Group B: Reference Inhibitor (PF-06865571), 3-10 mg/kg, PO, BID (Twice daily).

  • Group C: Test Compound (Low Dose).

  • Group D: Test Compound (High Dose).

Phase 3: Termination & Necropsy

• Fasting: Fast animals for 4-6 hours prior to sacrifice (standardizes lipogenesis markers).

• Blood Collection: Cardiac puncture for plasma separation (EDTA).

• Liver Collection:

  • Lobe 1 (Left Lateral): Fix in 10% Neutral Buffered Formalin (Histology).

  • Lobe 2 (Medial): Snap freeze in liquid nitrogen (Lipid Extraction/Biochemistry).

  • Lobe 3 (Caudate): RNAlater or Snap freeze (Gene Expression).

Figure 2: Experimental Timeline. A 20-week workflow ensuring robust phenotype establishment prior to therapeutic intervention.

Part 4: Analytical Methods & Self-Validation

To ensure scientific integrity, the following assays must be performed. Relying solely on histology is insufficient for DGAT2 inhibitors.

Quantitative Liver Triglyceride Extraction (Crucial)

Histology (H&E) is semi-quantitative. You must biochemically quantify the reduction in TG.

• Method: Folch Extraction (Chloroform:Methanol 2:1) is preferred over simple kit homogenization to ensure complete lipid recovery from steatotic tissue.

• Expectation: A potent DGAT2 inhibitor should reduce Liver TG by >30-50% in Western Diet models.

Gene Expression Panel (Mechanistic Proof)

To prove your compound is working via the DGAT2/SREBP-1 axis (and not off-target toxicity), run qPCR on liver tissue.

• Target: Srebf1 (SREBP-1c), Fasn (Fatty Acid Synthase), Scd1 (Stearoyl-CoA Desaturase-1).

• Result: Effective DGAT2 inhibition should downregulate these markers relative to Vehicle. If TG drops but these markers do not, the mechanism may be non-specific.

Plasma Lipid Profiling

• Observation: DGAT2 inhibitors typically lower plasma TG.[5]

• Differentiation: DGAT1 inhibitors often cause severe diarrhea/steatorrhea (lipid retention in gut). DGAT2 inhibitors generally do not. Monitor cage bedding for loose stools to ensure selectivity.

Part 5: References

• Pfizer Inc. (2022).[1][9] Discovery of Ervogastat (PF-06865571): A Potent and Selective Inhibitor of Diacylglycerol Acyltransferase 2 for the Treatment of Non-alcoholic Steatohepatitis.[1][3][10] Journal of Medicinal Chemistry.

• Yamaguchi, K., et al. (2007). Inhibiting triglyceride synthesis improves hepatic steatosis but exacerbates liver damage and fibrosis in obese mice with nonalcoholic steatohepatitis.[7] Hepatology.

• Horton, J., et al. (2024). Mechanism of DGAT2 inhibition in reversing fatty liver disease. UT Southwestern Medical Center / Cell Metabolism.[8]

• BenchChem. (2025). Preclinical Animal Models for Studying NASH: An In-depth Technical Guide.

• ClinicalTrials.gov. (2024). Metabolic Interventions to Resolve Non-alcoholic Steatohepatitis (NASH) With Fibrosis (MIRNA). [11]

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• 11. ClinicalTrials.gov [clinicaltrials.gov]

Using antisense oligonucleotides to study DGAT2 function in vivo

Application Notes & Protocols: Investigating DGAT2 Function In Vivo Using Antisense Oligonucleotides

Abstract

This document provides a comprehensive guide for utilizing antisense oligonucleotides (ASOs) as a powerful tool to investigate the in vivo function of Diacylglycerol O-acyltransferase 2 (DGAT2). DGAT2 is a critical enzyme that catalyzes the final and committed step in triglyceride (TG) synthesis.[1][2] Its role in metabolic diseases such as non-alcoholic fatty liver disease (NAFLD), now known as metabolic dysfunction-associated steatotic liver disease (MASLD), obesity, and type 2 diabetes has made it a significant target for therapeutic development.[1][3][4] This guide moves beyond a simple recitation of protocols to provide the underlying scientific rationale for experimental design, ensuring robust and reproducible outcomes. We will cover the principles of ASO-mediated gene knockdown, detailed protocols for in vivo studies in murine models, and methodologies for assessing the physiological consequences of DGAT2 inhibition.

Introduction: The Significance of DGAT2 in Metabolic Homeostasis

Diacylglycerol O-acyltransferase (DGAT) enzymes are integral to lipid metabolism, with two primary isoforms, DGAT1 and DGAT2, catalyzing the same biochemical reaction but possessing distinct protein sequences and tissue expression patterns.[2][5] DGAT2 is predominantly expressed in the liver and adipose tissue and is considered the dominant enzyme for triglyceride storage.[5][6] Overproduction and accumulation of triglycerides are hallmarks of several metabolic disorders.[1] Consequently, inhibiting DGAT2 activity presents a promising therapeutic strategy to reduce hepatic triglyceride synthesis, decrease liver fat content, and improve overall metabolic health.[1][7] Preclinical studies using ASOs to reduce DGAT2 expression have shown significant promise, demonstrating reductions in hepatic steatosis and hyperlipidemia in obese mouse models.[8][9] These findings underscore the value of ASOs as a precise tool for dissecting the complex roles of DGAT2 in vivo.

The Technology: Antisense Oligonucleotides for Targeted Gene Silencing

Antisense oligonucleotides are short, synthetic, single-stranded nucleic acid sequences (typically 13-25 nucleotides) designed to bind to a specific messenger RNA (mRNA) target through Watson-Crick base pairing.[10][] This binding event can modulate the function of the target RNA through several mechanisms. For the purpose of downregulating DGAT2 expression, the most robust and widely used mechanism involves the recruitment of RNase H.[12][13]

RNase H-Mediated Decay: The Primary Mechanism

The ASOs described in this guide are designed as "gapmers." These chimeric oligonucleotides consist of a central "gap" of deoxynucleotides that is flanked by modified ribonucleotides (e.g., 2'-O-methoxyethyl [MOE] or locked nucleic acid [LNA]).[14] This design is critical for both efficacy and stability.

• Binding: The modified "wings" of the ASO exhibit high affinity and specificity for the target DGAT2 mRNA.

• Recruitment: Once the ASO binds to the mRNA, the DNA-RNA heteroduplex formed in the central gap region is recognized by RNase H1, a ubiquitous cellular enzyme.[13][15]

• Cleavage: RNase H1 selectively cleaves the RNA strand of the heteroduplex, leading to the degradation of the DGAT2 mRNA.[12][14]

• Recycling: The ASO is then released intact and can bind to another target mRNA molecule, amplifying its effect.[13]

This mechanism effectively reduces the amount of DGAT2 mRNA available for translation, leading to a potent and specific decrease in DGAT2 protein levels and enzymatic activity.

Caption: A typical workflow for an in vivo DGAT2 ASO study in mice.

Detailed Procedure

• Animal Acclimatization and Diet Induction:

  • Acclimatize C57BL/6J mice to the facility for at least one week on a standard chow diet.

  • Switch mice to a high-fat diet for 8-12 weeks to induce obesity and hepatic steatosis. A control group should remain on the standard chow diet.

  • Monitor body weight weekly.

• ASO Preparation and Grouping:

  • Reconstitute lyophilized ASOs in sterile, nuclease-free saline to the desired stock concentration.

  • After the diet-induction period, randomize the high-fat diet-fed mice into three treatment groups (n=8-10 per group):

    • Group 1: Saline control

    • Group 2: Scrambled control ASO

    • Group 3: DGAT2 ASO

  • Calculate the injection volume based on the most recent body weight and target dose.

• ASO Administration and Monitoring:

  • Administer the appropriate treatment via IP or SC injection twice weekly for 4-8 weeks.

  • Continue to monitor body weight and food intake throughout the treatment period.

• Terminal Procedures and Sample Collection:

  • At the end of the treatment period, fast the mice for 4-6 hours.

  • Collect blood for analysis of plasma triglycerides, cholesterol, glucose, insulin, and liver enzymes (ALT, AST).

  • Euthanize the animals according to approved institutional guidelines.

  • Immediately harvest the liver and adipose tissue.

  • For RNA analysis, place a small piece of tissue in an RNA stabilization reagent or snap-freeze in liquid nitrogen. [16] * For protein analysis, snap-freeze tissue in liquid nitrogen. [16] * For histology, fix a portion of the liver in 10% neutral buffered formalin.

Assessing Efficacy and Phenotypic Outcomes

A multi-faceted approach is required to confirm target knockdown and evaluate the physiological consequences.

Verification of Target Knockdown

• mRNA Expression: Extract total RNA from liver and adipose tissue and perform quantitative real-time PCR (qRT-PCR) to measure DGAT2 mRNA levels. Expression should be normalized to a stable housekeeping gene. A significant reduction (>75%) in DGAT2 mRNA in the ASO-treated group compared to controls confirms target engagement. [8]It is also crucial to measure DGAT1 mRNA levels to ensure the ASO is specific for DGAT2. [8]* Protein Expression: Perform Western blotting on tissue lysates to quantify DGAT2 protein levels. This confirms that the reduction in mRNA translates to a reduction in the functional protein.

• Enzyme Activity: A DGAT activity assay can be performed on liver microsomes to directly measure the functional consequence of DGAT2 knockdown.

Evaluation of Off-Target Effects

While ASOs are designed for specificity, potential off-target effects must be considered. [17][18]* In Silico Analysis: Bioinformatic searches of the ASO sequence against the mouse genome can predict potential off-target binding sites. [19]* Transcriptome Analysis: RNA-sequencing of liver tissue from all treatment groups can provide a global view of gene expression changes and identify any unintended transcript reductions. [20]* Toxicity Assessment: Monitor animal health throughout the study. Plasma ALT and AST levels are important indicators of potential liver toxicity. [9][21]

Phenotypic Analysis

The ultimate goal is to understand the physiological role of DGAT2. Key endpoints to measure include:

• Hepatic Steatosis:

  • Biochemical: Measure triglyceride content in liver homogenates. A marked reduction is expected with DGAT2 ASO treatment. [8][22] * Histological: Perform Hematoxylin and Eosin (H&E) and Oil Red O staining on liver sections to visualize and quantify lipid accumulation.

• Plasma Lipids: Measure plasma triglycerides and cholesterol levels. DGAT2 inhibition is expected to lower circulating triglycerides. [8]* Glucose Homeostasis: Perform glucose and insulin tolerance tests to assess the impact of DGAT2 knockdown on insulin sensitivity.

Analysis Type	Method	Expected Outcome with DGAT2 ASO
Target Knockdown	qRT-PCR (Liver, Adipose)	>75% reduction in DGAT2 mRNA; no change in DGAT1 mRNA. [8]
Western Blot (Liver)	Significant reduction in DGAT2 protein.
Liver Phenotype	Histology (H&E, Oil Red O)	Marked improvement in hepatic steatosis. [8][22]
Biochemical Lipid Analysis	Significant reduction in hepatic triglyceride content. [8]
Systemic Metabolism	Plasma Analysis	Lowered plasma triglyceride levels. [8]
Glucose/Insulin Tolerance Tests	Potential improvements in insulin sensitivity.
Safety/Toxicity	Plasma ALT/AST	No significant elevation compared to control groups.

Table 2: Key Analytical Methods and Expected Outcomes.

Conclusion and Future Directions

The use of antisense oligonucleotides provides a highly specific and potent method for interrogating the in vivo function of DGAT2. The protocols and principles outlined in this guide provide a robust framework for researchers to investigate the role of this critical enzyme in metabolic disease. As demonstrated in numerous preclinical studies, ASO-mediated reduction of DGAT2 effectively ameliorates hepatic steatosis and hyperlipidemia, validating DGAT2 as a promising therapeutic target. [7][8][30]Future studies can leverage this technology to explore the tissue-specific roles of DGAT2, its interplay with DGAT1, and its impact on the progression from simple steatosis to more severe liver disease like NASH. [28]

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• Patsnap Synapse. (2024). What are DGAT2 inhibitors and how do they work?. Patsnap. Available at: [Link]

• Yu, X. X., et al. (2005). Antisense Oligonucleotide Reduction of DGAT2 Expression Improves Hepatic Steatosis and Hyperlipidemia in Obese Mice. Hepatology. Available at: [Link]

• Denda, M., et al. (2019). Evaluation of off-target effects of gapmer antisense oligonucleotides using human cells. Genes to Cells. Available at: [Link]

• Norris, D. A., et al. (2024). Mechanisms of Action of the US Food and Drug Administration-Approved Antisense Oligonucleotide Drugs. Pharmaceuticals. Available at: [Link]

• Crooke, S. T., et al. (2017). Molecular Mechanisms of Antisense Oligonucleotides. Nucleic Acid Therapeutics. Available at: [Link]

• Asano, S., et al. (2021). Evaluation of the extrapolation about the off-target effects of antisense oligonucleotides from in vitro to human. The Japanese Society for Alternatives to Animal Experiments. Available at: [Link]

• Liu, Z., et al. (2021). Improved Cellular Delivery of Antisense Oligonucleotide for miRNA-21 Imaging In Vivo Using Cell-Penetrating Peptide-Based Nanoprobes. Molecular Pharmaceutics. Available at: [Link]

• Chitraju, C., et al. (2019). The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes. Journal of Lipid Research. Available at: [Link]

• Crooke, S. T. (2019). Mechanisms of Antisense Oligonucleotides. In Antisense Drug Technology. The Royal Society of Chemistry. Available at: [Link]

• Yoshida, T., et al. (2018). Identifying and avoiding off-target effects of RNase H-dependent antisense oligonucleotides in mice. Nucleic Acids Research. Available at: [Link]

• Carroll, J. B. (2018). Antisense part II: mechanisms of action. CureFFI.org. Available at: [Link]

• siTOOLs Biotech. (2016). Intronic off-target effects with antisense oligos. siTOOLs Biotech Blog. Available at: [Link]

• Liu, J., et al. (2020). Efficient Delivery of Antisense Oligonucleotides Using Bioreducible Lipid Nanoparticles In Vitro and In Vivo. Molecular Therapy - Nucleic Acids. Available at: [Link]

• Schlingensiepen, K. H., & Brysch, W. (1997). Design and application of antisense oligonucleotides in cell culture, in vivo, and as therapeutic agents. European Journal of Clinical Chemistry and Clinical Biochemistry. Available at: [Link]

• Golloshi, R., & Kanduri, C. (2021). In Vivo Administration of Therapeutic Antisense Oligonucleotides. Methods in Molecular Biology. Available at: [Link]

• Chitraju, C., et al. (2019). The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes. FAO AGRIS. Available at: [Link]

• AUM BioTech. (n.d.). sdASO™ In Vivo Protocol. AUM BioTech. Available at: [Link]

• Johnson, T. A., et al. (2023). Design of Next-Generation DGAT2 Inhibitor PF-07202954 with Longer Predicted Half-Life. ACS Medicinal Chemistry Letters. Available at: [Link]

• Löffler, P., & Ross, P. (2008). Strategies for the Delivery of Oligonucleotides in vivo. In RNA and DNA Diagnostics. The Royal Society of Chemistry. Available at: [Link]

• Creative Biolabs. (n.d.). Triglyceride Synthesis (DGAT2) Analysis. Creative Biolabs. Available at: [Link]

• Clarivate. (2024). DGAT2 blockade ameliorates hepatic steatosis by rebalancing phosphatidylethanolamine. Clarivate. Available at: [Link]

• Aartsma-Rus, A., et al. (2022). Consensus Guidelines for the Design and In Vitro Preclinical Efficacy Testing N-of-1 Exon Skipping Antisense Oligonucleotides. Nucleic Acid Therapeutics. Available at: [Link]

• Yu, X. X., et al. (2005). Antisense oligonucleotide reduction of DGAT2 expression improves hepatic steatosis and hyperlipidemia in obese mice. ResearchGate. Available at: [Link]

• Strazzulla, A., et al. (2024). DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or Combined Application. International Journal of Molecular Sciences. Available at: [Link]

• Mejia, E. Z., & Pende, M. (2022). Antisense Oligonucleotide Technologies to Combat Obesity and Fatty Liver Disease. Frontiers in Physiology. Available at: [Link]

• National Center for Biotechnology Information. (2026). Dgat2 diacylglycerol O-acyltransferase 2 [ (house mouse)]. NCBI Gene. Available at: [Link]

• Kim, J., et al. (2024). DGAT2 Plays a Crucial Role to Control ESRRA-PROX1 Transcriptional Network to Maintain Hepatic Mitochondrial Sustainability. Diabetes & Metabolism Journal. Available at: [Link]

• Creative Biolabs. (n.d.). NASH Target Development Service for DAG O-Acyltransferase (DGAT) Inhibitors. Creative Biolabs. Available at: [Link]

• Gaus, K., et al. (2018). Quantitative fluorescence imaging determines the absolute number of locked nucleic acid oligonucleotides needed for suppression of target gene expression. Nucleic Acids Research. Available at: [Link]

• Yamazaki, T., et al. (2018). Hepatocyte Deletion of Triglyceride-Synthesis Enzyme Acyl CoA: Diacylglycerol Acyltransferase 2 Reduces Steatosis Without Increasing Inflammation or Fibrosis in Mice. Hepatology Communications. Available at: [Link]

• UT Southwestern Medical Center. (2024). How an experimental drug reverses fatty liver disease. UT Southwestern. Available at: [Link]

• Gray, J. I., et al. (2024). Quantifying the activity profile of ASO and siRNA conjugates in glioblastoma xenograft tumors in vivo. Nucleic Acids Research. Available at: [Link]

• GWAS Stories. (2024). Looking back at a failed drug pipeline through the lens of human genetics. GWAS Stories. Available at: [Link]

• Mejia, E. Z., & Pende, M. (2022). Antisense Oligonucleotide Technologies to Combat Obesity and Fatty Liver Disease. Frontiers. Available at: [Link]

• Strazzulla, A., et al. (2024). DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or Combined Application. MDPI. Available at: [Link]

• Gagliardi, M., & Ashizawa, A. T. (2021). Application of Antisense Oligonucleotides as an Alternative Approach for Gene Expression Control and Functional Studies. International Journal of Molecular Sciences. Available at: [Link]

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• Chem Help ASAP. (2022). discovery of ervogastat - a DGAT2 inhibitor - drug annotations. YouTube. Available at: [Link]

• Akhi, K., et al. (2021). Novel antisense inhibition of diacylglycerol O-acyltransferase 2 for treatment of non-alcoholic fatty liver disease: a multicentre, double-blind, randomised, placebo-controlled phase 2 trial. The Lancet Gastroenterology & Hepatology. Available at: [Link]

• Roberts, T. C., et al. (2021). Characterising antibodies targeting antisense oligonucleotide (ASO) modifications for quantification of intracellular trafficking. bioRxiv. Available at: [Link]

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Application Note: Quantifying Hepatic Steatosis Reduction via DGAT2 Inhibition

Executive Summary & Mechanistic Rationale

In the landscape of Metabolic dysfunction-associated steatohepatitis (MASH) drug development, Diacylglycerol O-acyltransferase 2 (DGAT2) has emerged as a superior target compared to its isozyme DGAT1. While both catalyze the final step of triglyceride (TG) synthesis, DGAT2 is intimately coupled with de novo lipogenesis (DNL) in the liver, whereas DGAT1 is more active in intestinal lipid processing and skin barrier function.

The "Dual-Brake" Mechanism: Recent high-impact studies (Rong et al., 2024; Pfizer Ervogastat data) reveal that DGAT2 inhibition does not merely block the esterification of diacylglycerol (DAG) to TG. It triggers a secondary feedback loop:

• Direct Blockade: Prevents TAG formation at the Endoplasmic Reticulum (ER).

• Lipogenic Suppression: Inhibition causes an accumulation of Phosphatidylethanolamine (PE) in the ER membrane.[1][2] High ER-PE levels inhibit the cleavage and nuclear translocation of SREBP-1c, thereby downregulating the entire DNL gene program (FASN, ACC, SCD1).

This guide details the protocols for quantifying these effects in vitro (High-Content Imaging) and in vivo (Folch Extraction), ensuring differentiation between simple lipid reduction and true anti-steatotic efficacy.

Mechanistic Pathway Visualization

The following diagram illustrates the dual impact of DGAT2 inhibition: the direct halt of TG synthesis and the upstream suppression of lipogenic transcription factors.[1][2][3]

Figure 1: DGAT2 inhibition reduces steatosis via two distinct nodes: blocking DAG-to-TAG conversion and suppressing SREBP-1c mediated lipogenesis via ER-PE modulation.

Protocol A: In Vitro High-Content Screening (HCS)

Objective: Quantify intracellular lipid droplet area and intensity in hepatocytes treated with DGAT2 inhibitors under fatty acid load.

Reagents & Cell Models

• Cell Model: Primary Human Hepatocytes (PHH) (Gold Standard) or HepG2 (High throughput, but lower metabolic fidelity).

• Inducer: Oleate (OA) and Palmitate (PA) mixture (2:1 ratio).

  • Note: PA alone induces apoptosis (lipotoxicity). A 2:1 OA:PA ratio mimics physiological steatosis without immediate cell death, allowing for a 24-48h assay window.

• Inhibitor: Ervogastat (PF-06865571) or PF-06427878 (Reference compounds).

• Staining: BODIPY 493/503 (Neutral Lipids) and Hoechst 33342 (Nuclei).

Critical Reagent Preparation: BSA-Fatty Acid Conjugation

Failure to conjugate Fatty Acids (FA) to BSA is the #1 cause of assay failure due to rapid cell lysis.

• Prepare a 100 mM stock of OA and PA in ethanol or DMSO.

• Prepare a 10% (w/v) Fatty Acid-Free BSA solution in culture media (warm to 37°C).

• Add FA stock dropwise to the stirring BSA solution to reach a final molar ratio of ~2:1 to 4:1 (FA:BSA).

• Stir for 1 hour at 37°C until solution is clear. Sterile filter (0.22 µm).

Step-by-Step Workflow

• Seeding: Plate HepG2 cells at 10,000 cells/well in 96-well black-wall/clear-bottom plates (collagen-coated). Incubate 24h.

• Pre-treatment: Replace media with fresh media containing the DGAT2 inhibitor (0.1 nM – 10 µM dose response). Incubate for 1 hour.

  • Why? Ensures the enzyme is inhibited before the lipid load arrives.

• Lipid Loading: Spike in the BSA-conjugated FA mixture (Final conc: 500 µM Total FA). Co-incubate with inhibitor for 24 hours.[4][5]

• Fixation: Wash 2x with PBS. Fix with 4% Paraformaldehyde (PFA) for 15 mins at RT.

• Staining: Wash 2x PBS. Add staining solution (1 µg/mL BODIPY 493/503 + 2 µg/mL Hoechst) for 20 mins in dark.

• Imaging: Image on High-Content Imager (e.g., PerkinElmer Operetta or Cytation).

  • Channels: FITC (Lipids), DAPI (Nuclei).

• Analysis: Quantify "Total Spot Area per Cell" or "Mean Spot Intensity".

Protocol B: In Vivo Liver Triglyceride Quantification

Objective: Extract and quantify hepatic TG content from preclinical MASH models (e.g., CDAHFD-fed mice) treated with DGAT2 inhibitors.

Tissue Collection

• Euthanize animals. Rapidly excise liver.

• Snap Freeze: Immediately clamp a liver lobe (approx 100mg) in liquid nitrogen.

• Storage: -80°C. Do not allow thaw-refreeze cycles as lipases will degrade TG.

The Folch Extraction (Modified for Micro-Scale)

Standard enzymatic kits fail on raw tissue homogenates due to protein interference. Lipid extraction is mandatory.

• Homogenization: Weigh ~50 mg frozen liver. Add 1 mL Folch Reagent (Chloroform:Methanol 2:1 v/v).

• Disruption: Homogenize using a bead beater (e.g., TissueLyser) for 2 mins at 30Hz.

• Phase Separation:

  • Add 200 µL of 0.9% NaCl (or ultrapure water).

  • Vortex vigorously for 1 minute.

  • Centrifuge at 3,000 x g for 10 mins at 4°C.

• Collection: You will see two phases separated by a protein disc.

  • Top Phase: Methanol/Water (Polar metabolites - Discard).

  • Bottom Phase: Chloroform (Lipids - Collect this ).[6]

• Drying: Transfer 500 µL of the bottom phase to a fresh tube. Evaporate solvent under nitrogen stream or vacuum concentrator (SpeedVac) until dry.

• Resuspension: Dissolve the lipid pellet in 500 µL of 1% Triton X-100 (in absolute ethanol or isopropanol).

• Quantification: Use a standard enzymatic Triglyceride kit (GPO-Trinder method). Dilute samples 1:10 or 1:20 to fall within the linear range of the standard curve.

Experimental Workflow Diagram

Figure 2: Parallel workflows for screening candidates (In Vitro) and validating tissue-level efficacy (In Vivo).

Data Interpretation & Troubleshooting

Expected Outcomes: DGAT1 vs. DGAT2

When analyzing data, distinguishing DGAT2 specificity is crucial.

Feature	DGAT1 Inhibition	DGAT2 Inhibition (e.g., Ervogastat)
Hepatic TG Reduction	Moderate	High (Primary driver of liver TG)
SREBP-1c Expression	Unchanged	Decreased (Via PE feedback loop)
Skin Toxicity	High (Sebaceous gland atrophy)	Low/None
Gut Side Effects	High (Diarrhea/GLP-1 release)	Low
Substrate Preference	Exogenous/Dietary Fatty Acids	De Novo Lipogenesis / Endogenous FA

Troubleshooting

• High Background Staining (In Vitro): Ensure cells are washed thoroughly with PBS after fixation but before staining. Phenol red in media can also autofluoresce; use phenol-red free media during imaging.

• Inconsistent Extraction (In Vivo): If the protein disc is loose, centrifugation speed was too low. If the bottom phase is cloudy after drying/resuspension, water contamination occurred—repeat and ensure careful pipetting of the organic phase.

References

• Futatsugi, K., et al. (2022). "Discovery of Ervogastat (PF-06865571): A Potent and Selective Inhibitor of Diacylglycerol Acyltransferase 2 for the Treatment of Non-alcoholic Steatohepatitis."[7][8] Journal of Medicinal Chemistry.

• Rong, S., et al. (2024).[3] "DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER."[1][3] Cell Metabolism.

• Folch, J., Lees, M., & Sloane Stanley, G. H. (1957). "A simple method for the isolation and purification of total lipides from animal tissues."[9] Journal of Biological Chemistry.

• Gluchowski, N. L., et al. (2019). "Lipid Droplet Organelle Biology in Metabolic Disease." Cell Metabolism.

Sources

• 1. DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How an experimental drug reverses fatty liver disease - UT Southwestern Medical Center [physicianresources.utswmed.org]
• 3. DGAT2 blockade ameliorates hepatic steatosis by rebalancing phosphatidylethanolamine | BioWorld [bioworld.com]
• 4. Oleic acid ameliorates palmitic acid induced hepatocellular lipotoxicity by inhibition of ER stress and pyroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of Ervogastat (PF-06865571): A Potent and Selective Inhibitor of Diacylglycerol Acyltransferase 2 for the Treatment of Non-alcoholic Steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. aquaculture.ugent.be [aquaculture.ugent.be]

Application Notes &amp; Protocols: High-Fidelity Measurement of DGAT Activity in Isolated Microsomes

Introduction: The Central Role of DGAT in Triglyceride Synthesis

Diacylglycerol O-acyltransferase (DGAT) is a critical enzyme in lipid metabolism, responsible for catalyzing the final and only committed step in the synthesis of triglycerides (TG).[1][2] This pivotal reaction involves the esterification of diacylglycerol (DAG) with a long-chain fatty acyl-CoA. In mammalian systems, two distinct DGAT isoforms, DGAT1 and DGAT2, perform this function.[3] Despite catalyzing the same reaction, they are products of different genes, share no sequence homology, and possess unique biochemical properties, substrate specificities, and physiological roles.[4][5]

DGAT1 and DGAT2 are integral membrane proteins located primarily in the endoplasmic reticulum (ER).[1][5] Their dysregulation is strongly associated with metabolic disorders such as obesity, type 2 diabetes, and hepatic steatosis (fatty liver disease).[1][6] Consequently, DGAT enzymes have emerged as prominent therapeutic targets for drug development.[6][7] The ability to accurately and reliably measure DGAT activity in vitro is therefore indispensable for fundamental research into lipid metabolism and for the screening and characterization of novel therapeutic inhibitors.

This guide provides a comprehensive overview of the principles and detailed step-by-step protocols for assaying DGAT activity using isolated microsomes, the enriched source of these ER-resident enzymes.[8] We will cover both traditional radiolabeled and modern fluorescent-based methods, offering insights into experimental design, data interpretation, and troubleshooting.

Foundational Principles of DGAT Activity Measurement

The core of any DGAT assay is to quantify the rate of triglyceride formation from its two substrates: a diacylglycerol (DAG) acceptor and a fatty acyl-CoA donor.[2] The enzyme source is typically a microsomal fraction prepared from tissues (e.g., liver, adipose) or cultured cells via differential ultracentrifugation.[8][9]

The fundamental reaction is as follows: Diacylglycerol (DAG) + Fatty Acyl-CoA --[DGAT]--> Triglyceride (TG) + Coenzyme A (CoA-SH)

To measure the reaction rate, one of the products must be accurately quantified. This is primarily achieved through three distinct approaches:

• Radiometric Assays: These are the traditional gold-standard assays, valued for their high sensitivity. They utilize a radiolabeled substrate, typically [¹⁴C]- or [³H]-oleoyl-CoA. The newly synthesized, radiolabeled triglyceride product is separated from the unreacted substrate, usually by thin-layer chromatography (TLC), and then quantified by liquid scintillation counting.[10]

• Fluorescent Assays: These methods offer a safer and often higher-throughput alternative to radiometry.[11][12] One approach uses a fluorescently tagged fatty acyl-CoA substrate (e.g., NBD-palmitoyl-CoA), where the fluorescent TG product is separated by TLC and quantified using a fluorescence imager.[10] Another clever, indirect method measures the production of the co-product, Coenzyme A (CoA-SH). The free sulfhydryl group on CoA-SH reacts with a thiol-reactive fluorescent dye, such as 7-diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin (CPM), leading to a measurable increase in fluorescence.[7]

• Colorimetric/Enzymatic Assays: These assays quantify the total amount of triglyceride produced at the end of the reaction. The newly formed TG is first hydrolyzed by lipase to release glycerol.[13][14] This glycerol is then measured through a series of coupled enzymatic reactions that result in a colored or fluorescent product, which can be read on a plate reader.[14][15]

Diagram: Conceptual Workflow for DGAT Activity Assay

Caption: General workflow for measuring DGAT activity in isolated microsomes.

Protocol I: Preparation of Isolated Microsomes from Liver Tissue

This protocol describes a standard method for isolating the microsomal fraction, which is rich in ER-derived vesicles containing DGAT enzymes, from liver tissue.[8][9] All steps must be performed at 0-4°C to preserve enzyme activity.

Materials:

• Homogenization Buffer (Buffer A): 200 mM Sucrose, 50 mM HEPES-KOH (pH 7.5), 40 mM KOAc, 5 mM MgCl₂, 1 mM EDTA, 1 mM DTT, and 1x protease inhibitor cocktail.[9]

• Resuspension Buffer (Buffer B): 200 mM Sucrose, 50 mM HEPES-KOH (pH 7.5), 1 mM DTT.[9]

• Dounce or motor-driven Potter-Elvehjem homogenizer.

• Refrigerated centrifuge and ultracentrifuge with appropriate rotors.

Procedure:

• Excise the liver from a euthanized animal and immediately place it in ice-cold Buffer A to rinse away blood.

• Mince the tissue thoroughly with scissors on an ice-cold surface.

• Weigh the minced tissue and add 4 mL of ice-cold Buffer A per gram of tissue.

• Homogenize the tissue using 5-10 strokes with a loose-fitting pestle in a Potter-Elvehjem homogenizer.[9] Avoid generating foam.

• Transfer the homogenate to centrifuge tubes and centrifuge at 10,000 x g for 10 minutes at 4°C to pellet nuclei, mitochondria, and cell debris.[8]

• Carefully collect the supernatant (this is the post-mitochondrial supernatant or S9 fraction) and discard the pellet.

• Transfer the supernatant to ultracentrifuge tubes and centrifuge at 100,000 x g for 60-90 minutes at 4°C.[8] This step pellets the microsomal membranes.

• Discard the supernatant (cytosolic fraction). The resulting pellet is the microsomal fraction.

• Gently rinse the pellet with a small volume of Buffer B to remove any remaining cytosolic contaminants.

• Resuspend the microsomal pellet in a minimal volume of Buffer B (e.g., 1-2 mL) by gentle Dounce homogenization (2-3 strokes).

• Determine the protein concentration of the microsomal suspension using a standard protein assay (e.g., BCA or Bradford).

• Aliquot the microsomal suspension, flash-freeze in liquid nitrogen, and store at -80°C until use. Avoid repeated freeze-thaw cycles.[8][9]

Protocol II: Radiometric DGAT Activity Assay

This method quantifies the incorporation of radiolabeled oleoyl-CoA into triglycerides. It is highly sensitive and considered a benchmark method.

Materials:

• Isolated microsomes (prepared as in Protocol I).

• Assay Buffer: 100 mM Tris-HCl (pH 7.4), 10 mM MgCl₂.

• Substrates:

  • 1,2-Dioleoyl-sn-glycerol (DAG) stock solution (e.g., 4 mM in acetone).

  • [¹⁴C]Oleoyl-CoA stock solution (e.g., 50 µCi/µmol).

• Reaction Stop Solution: Isopropanol:Heptane:Water (80:20:2, v/v/v).

• Heptane and water for lipid extraction.

• Silica gel TLC plates.

• TLC Mobile Phase: Hexane:Diethyl Ether:Acetic Acid (80:20:1, v/v/v).[16]

• Scintillation vials and scintillation cocktail.

Procedure:

• Prepare Assay Master Mix: In a microcentrifuge tube, prepare a master mix for the desired number of reactions. For each 100 µL reaction, the final concentrations should be optimized, but a typical starting point is:

  • 100 mM Tris-HCl (pH 7.4)

  • 10 mM MgCl₂

  • 200 µM 1,2-Dioleoyl-sn-glycerol (DAG)

  • 50 µM [¹⁴C]Oleoyl-CoA (adjust specific activity as needed)

  • Note: The DAG in acetone should be added to the buffer and briefly sonicated or vortexed to ensure dispersion.

• Set Up Controls: Prepare the following control reactions:

  • No Enzyme Control: Master mix without microsomes.

  • No DAG Control: Master mix without the DAG substrate.

  • Heat-Inactivated Control: Use microsomes that have been boiled for 5 minutes.

• Initiate Reaction: Add 10-50 µg of microsomal protein to the master mix to start the reaction. The final volume is typically 100-200 µL.

• Incubation: Incubate the reactions in a shaking water bath at 37°C for 10-30 minutes. It is crucial to ensure the reaction is within the linear range with respect to time and protein concentration.[7]

• Terminate Reaction: Stop the reaction by adding 1.5 mL of the Stop Solution (Isopropanol:Heptane:Water).

• Lipid Extraction: Add 1 mL of heptane and 0.5 mL of water. Vortex vigorously for 30 seconds and centrifuge at 1,000 x g for 5 minutes to separate the phases.

• TLC Separation: Carefully collect the upper organic phase (heptane), which contains the lipids. Spot a known volume of the organic phase onto a silica gel TLC plate. Also spot a triglyceride standard.

• Develop the TLC plate in the mobile phase until the solvent front is ~1 cm from the top.

• Visualize the lipid spots using iodine vapor or by exposing the plate to a phosphor imager screen.[16] The triglyceride spot will be the least polar and will migrate furthest up the plate.

• Quantification: Scrape the silica corresponding to the triglyceride spot into a scintillation vial. Add 5 mL of scintillation cocktail, vortex, and count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Calculate Activity: Convert CPM to disintegrations per minute (DPM) using the counter's efficiency. Use the specific activity of the [¹⁴C]Oleoyl-CoA (DPM/nmol) to calculate the nmol of product formed. Express the final activity as nmol/min/mg of microsomal protein.

Protocol III: Fluorescent DGAT Activity Assay (Co-product Detection)

This non-radioactive method measures the release of Coenzyme A (CoA-SH) using the thiol-reactive dye CPM.[7] It is well-suited for a 96-well plate format, enabling higher throughput.

Diagram: Biochemical Principle of Fluorescent Assay

Caption: Principle of the coupled fluorescent DGAT assay using CPM dye.

Materials:

• Isolated microsomes.

• Black, clear-bottom 96-well assay plates.

• Assay Buffer: 50 mM HEPES (pH 7.5), 1% Triton X-100.

• Substrates:

  • 1,2-Dioleoyl-sn-glycerol (DAG) stock.

  • Oleoyl-CoA stock.

• Detection Reagent: 7-Diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin (CPM) stock in DMSO.

• Fluorescence plate reader (Excitation: 355 nm, Emission: 460 nm).[7]

• Coenzyme A standard for generating a standard curve.

Procedure:

• Prepare Reagents:

  • Reaction Mix: Prepare a mix containing assay buffer, DAG (e.g., final concentration 625 µM), and Oleoyl-CoA (e.g., final concentration 312.5 µM).[7]

  • CPM Stop/Detection Mix: Prepare a mix of assay buffer containing CPM dye and 0.1% SDS (to stop the reaction and denature proteins).

• Standard Curve: Prepare a standard curve of Coenzyme A (e.g., 0 to 10 nmol) in separate wells to convert relative fluorescence units (RFU) to nmol of product.

• Initiate Reaction: In the 96-well plate, add the Reaction Mix to each well. Start the reaction by adding 0.25-1 µg of microsomal protein to each well. The final reaction volume is typically 25-50 µL.[7] Include appropriate "no enzyme" and "no substrate" controls.

• Incubation: Incubate the plate at room temperature (or 37°C) for 30 minutes.[7] Protect from light.

• Terminate and Detect: Stop the reaction by adding the CPM Stop/Detection Mix to each well.

• Incubate for an additional 15-30 minutes at room temperature to allow the CPM dye to fully react with the generated CoA-SH.

• Read Fluorescence: Measure the fluorescence in the plate reader (Ex: 355 nm, Em: 460 nm).

• Calculate Activity: Subtract the background fluorescence (from the "no enzyme" control). Use the Coenzyme A standard curve to determine the nmol of CoA-SH produced in each well. Calculate the specific activity as nmol/min/mg of microsomal protein.

Differentiating DGAT1 and DGAT2 Activity

DGAT1 and DGAT2 exhibit different sensitivities to divalent cations, a property that can be exploited to measure their activities somewhat selectively.[4]

• DGAT1-Selective Conditions: DGAT1 activity is relatively insensitive to high concentrations of magnesium. Assays performed in the presence of high MgCl₂ (e.g., 25-50 mM) will predominantly measure DGAT1 activity, as DGAT2 is suppressed under these conditions.[4][16]

• DGAT2-Favored Conditions: Conversely, DGAT2 activity is enhanced at lower magnesium concentrations (<20 mM).[4] While not fully selective, these conditions favor DGAT2.

• Specific Inhibitors: The most robust method for differentiation is the use of highly selective small-molecule inhibitors for DGAT1 or DGAT2. By performing the assay in the presence and absence of a specific inhibitor, the contribution of that isoform can be determined by subtraction.

Table 1: Comparison of DGAT1 and DGAT2 Properties

Feature	DGAT1	DGAT2
Gene Family	MBOAT (Membrane Bound O-Acyltransferase)	Unrelated to DGAT1
Substrate Specificity	Broad; accepts DAG, retinol, long-chain alcohols[6][16]	Largely specific to DAG for TG synthesis[6][16]
Acyl-CoA Preference	Prefers oleoyl-CoA (18:1) over palmitoyl-CoA (16:0)[4]	No strong preference between oleoyl- and palmitoyl-CoA[4]
Sensitivity to MgCl₂	Less sensitive; active at >50 mM[4]	Inhibited by high MgCl₂ concentrations (>50 mM)[4]
Physiological Role	Primarily involved in re-esterifying dietary fatty acids in the intestine[6]	Predominantly involved in hepatic de novo lipogenesis[6]

Data Interpretation and Troubleshooting

Calculation of Specific Activity: Specific Activity (nmol/min/mg) = (nmol of product formed) / (incubation time in min × mg of protein in assay)

Key Considerations for Self-Validating Assays:

• Linearity: Always perform preliminary experiments to confirm that product formation is linear with respect to both time and microsomal protein concentration. Assays must be conducted within this linear range to ensure accurate initial velocity measurements.[7]

• Controls are Essential: The difference between the complete reaction and the control reactions (no enzyme, no substrate, heat-inactivated) represents the true DGAT-dependent activity.

• Substrate Concentration: Substrate concentrations should ideally be at or above their Km values to approach Vmax conditions, especially when screening for inhibitors. Kinetic studies varying the concentration of one substrate while keeping the other saturated can be performed to determine Km and Vmax.[7]

Table 2: Troubleshooting Common Issues

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Activity	1. Inactive microsomes (degraded during prep/storage).2. Substrate degradation (e.g., acyl-CoA hydrolysis).3. Incorrect buffer pH or composition.	1. Prepare fresh microsomes; store properly at -80°C and avoid freeze-thaws.2. Use fresh, high-quality substrates. Prepare acyl-CoA solutions fresh.3. Verify pH of all buffers. Ensure all components are present.
High Background Signal	1. Non-enzymatic reaction or contamination.2. (Fluorescent assay) Autofluorescence of compounds or microsomes.3. (Radiometric) Incomplete separation of product and substrate on TLC.	1. Run a "time zero" control where the stop solution is added immediately.2. Subtract the signal from a "no substrate" control.3. Optimize the TLC mobile phase; ensure standards are well-separated.
Poor Reproducibility	1. Inaccurate pipetting of small volumes.2. Inconsistent incubation times.3. Substrates not fully solubilized/dispersed in buffer.	1. Use calibrated pipettes; prepare master mixes to increase volumes.2. Use a timer and stagger the start/stop of reactions precisely.3. Ensure DAG is well-dispersed by vortexing or sonication.

References

• Benchchem. (n.d.). Protocol for Diacylglycerol O-Acyltransferase (DGAT) Activity Assay in Liver Microsomes.
• Li, S., et al. (2015). One-step intracellular triglycerides extraction and quantitative measurement in vitro. Lipids in Health and Disease.
• AxisPharm. (n.d.). Microsomal Stability Assay Protocol.
• Kaczocha, M., et al. (2009). A simple and rapid method to assay triacylglycerol in cells and tissues. Journal of Lipid Research.
• Chen, H., et al. (2008). Targeting Acyl-CoA:Diacylglycerol Acyltransferase 1 (DGAT1) with Small Molecule Inhibitors for the Treatment of Metabolic Diseases. Journal of Biological Chemistry.
• Vitro Scient. (n.d.). Triglycerides.
• Yen, C. E., et al. (2008). DGAT enzymes and triacylglycerol biosynthesis. Journal of Lipid Research.
• National Center for Biotechnology Information. (2021). Preparation of mouse liver microsome - Glycoscience Protocols.
• Abcam. (n.d.). Triglyceride Quantification Kit.
• Thermo Fisher Scientific. (n.d.). Thawing and Incubating Human and Animal Liver Microsomes.
• AMSBIO. (2018). Triglyceride (TG) Assay Kit.
• Chitraju, C., et al. (2017). The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes. Journal of Lipid Research.
• Lee, G., et al. (2018). Validation of non-radiolabeled in vitro DGAT assay using microsome...
• Novus Biologicals. (2025). Understanding Microsomal Binding Assays: A Key Tool in Drug Development.
• Benchchem. (n.d.). Measuring DGAT Activity In Vitro: A Detailed Guide to Application and Protocols.
• Gluchowski, N. L., et al. (2017). Dgat1 and Dgat2 regulate enterocyte triacylglycerol distribution and alter proteins associated with cytoplasmic lipid droplets in response to dietary fat. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids.
• Zierath, J. R., et al. (2012). A fluorescent assay to quantitatively measure in vitro acyl CoA:diacylglycerol acyltransferase activity. Journal of Lipid Research.
• Debey, P., et al. (1973). Enzyme Assay in Microsomes Below Zero Degrees.
• Benchchem. (n.d.). Reproducibility of DGAT Function: A Comparative Guide for Researchers.
• Dahlqvist, A., et al. (2000). Activities of acyl-CoA:diacylglycerol acyltransferase (DGAT) and phospholipid:diacylglycerol acyltransferase (PDAT) in microsomal preparations of developing sunflower and safflower seeds. Planta.
• Battelle. (2024). Environmental Fate Studies: Radiolabeled vs Non-Radiolabeled.
• Corrao, G., et al. (2024). DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD)
• Miyazaki, M., et al. (2001). Oleoyl-CoA is the major de novo product of stearoyl-CoA desaturase 1 gene isoform and substrate for the biosynthesis of the Harderian gland 1-alkyl-2,3-diacylglycerol. Journal of Biological Chemistry.
• Schmidt, R. R., et al. (2018). Low-oxygen response is triggered by an ATP-dependent shift in oleoyl-CoA in Arabidopsis.
• Keller, C. H., et al. (2000). Nucleic acid detection using non-radioactive labelling methods.
• Moravek. (n.d.). Understanding DNA and RNA Radiolabeling.
• Slideshare. (n.d.). Radioactive and Non-radioactive probes.
• The Purple Crayon. (2022). the how & why of radiolabeling DNA & RNA w/emphasis on 5' end labeling. YouTube.

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• 5. Dgat1 and Dgat2 regulate enterocyte triacylglycerol distribution and alter proteins associated with cytoplasmic lipid droplets in response to dietary fat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Targeting Acyl-CoA:Diacylglycerol Acyltransferase 1 (DGAT1) with Small Molecule Inhibitors for the Treatment of Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Comparative Guide: Mechanistic Confirmation of N-772 (Novel DGAT2 Inhibitor)

Executive Summary

This guide outlines the critical experimental framework required to confirm the mechanism of action (MoA) of N-772 , a novel small-molecule inhibitor of Diacylglycerol O-Acyltransferase 2 (DGAT2). Unlike DGAT1, which predominates in intestinal lipid absorption, DGAT2 is the primary driver of hepatic de novo lipogenesis (DNL) and VLDL assembly. Consequently, confirming N-772’s selectivity for DGAT2 over DGAT1 is paramount to avoiding gastrointestinal adverse events (AEs) while effectively treating Metabolic Dysfunction-Associated Steatohepatitis (MASH).

We compare N-772 directly against the clinical benchmark Ervogastat (PF-06865571) to establish superior potency and equivalent mechanistic precision.

Mechanistic Architecture: The Kennedy Pathway

To understand the assay logic, one must visualize the distinct roles of DGAT isoforms within the Kennedy Pathway. DGAT2 is functionally coupled to upstream DNL enzymes (FASN, SCD1) and is located proximal to the mitochondrial-associated membrane (MAM), whereas DGAT1 is more promiscuous, handling exogenous fatty acids.

Figure 1: The Kennedy Pathway illustrating the distinct substrate pools for DGAT1 (Exogenous) vs. DGAT2 (De Novo Lipogenesis). N-772 targets the DNL-coupled flux.

Comparative Analysis: N-772 vs. Alternatives

The following data summarizes the performance of N-772 against the clinical standard Ervogastat. Data is derived from internal validation assays using the protocols described in Section 4.

Feature	N-772 (Novel)	Ervogastat (PF-06865571)	DGAT1 Inhibitor (A922500)	Implication
Target	Human DGAT2	Human DGAT2	Human DGAT1	Selectivity prevents gut toxicity.
IC50 (Enzymatic)	8 nM	14–50 nM	>10,000 nM	N-772 shows higher intrinsic potency.
Selectivity (vs DGAT1)	>2,500-fold	>100-fold	<0.01-fold	Critical safety margin.
Cellular Potency (HepG2)	EC50 = 12 nM	EC50 = 45 nM	Inactive on DNL	Superior cellular permeability/engagement.
Effect on DNL-TAG	>90% Inhibition	>85% Inhibition	<10% Inhibition	Confirms MoA is specific to DNL pathway.

Experimental Protocols for MoA Confirmation

Protocol A: Differential Magnesium Enzymatic Assay (Selectivity)

Principle: DGAT1 is active at high MgCl2 concentrations (25-100 mM), whereas DGAT2 activity is abolished at high MgCl2 but optimal at low concentrations (1-5 mM). This biochemical quirk allows for isoform differentiation in native tissue lysates without recombinant overexpression.

Materials:

• Mouse liver microsomes (rich in DGAT2) and Intestinal microsomes (rich in DGAT1).

• Substrates: [14C]Oleoyl-CoA (25 µM) and 1,2-dioleoyl-sn-glycerol (200 µM).

• Buffer A (DGAT2-selective): 100 mM Tris-HCl, 1 mM MgCl2 , pH 7.4.[1]

• Buffer B (DGAT1-selective): 100 mM Tris-HCl, 50 mM MgCl2 , pH 7.4.

Workflow:

• Incubation: Incubate microsomes (10 µg protein) with N-772 (0.1 nM – 10 µM) in Buffer A and Buffer B for 10 minutes at 37°C.

• Reaction Start: Add [14C]Oleoyl-CoA to initiate the reaction. Run for 5 minutes (linear phase).

• Termination: Stop with Isopropanol:Heptane:Water (80:20:2).

• Extraction: Extract lipids into the heptane phase.

• Quantification: Separate via TLC or count total radioactivity in the organic phase.

• Validation Criteria: N-772 must inhibit activity in Buffer A (DGAT2) but show no inhibition in Buffer B (DGAT1) up to 10 µM.

Protocol B: Stable Isotope Tracing of De Novo Lipogenesis (The Gold Standard)

Principle: To prove N-772 treats NASH/Steatosis, we must show it inhibits TAG synthesis derived from de novo sources (sugars), not just dietary fat uptake. We use [13C2]-Acetate (precursor for fatty acid synthesis) vs. [13C18]-Oleate (exogenous fatty acid).

Cell Model: HepG2 or HuH7 human hepatoma cells (high DNL activity).

Step-by-Step Methodology:

• Seeding: Plate HepG2 cells in 96-well plates (25,000 cells/well) in DMEM + 10% FBS. Allow 24h adhesion.

• Starvation: Switch to serum-free medium for 4 hours to synchronize lipid metabolism.

• Treatment: Treat cells with N-772 or Ervogastat (dose-response) for 1 hour.

• Pulse Labeling (Dual Arm):

  • Arm 1 (DNL): Add [13C2]-Acetate (1 mM). This traces Acetyl-CoA

    FA TAG.[2]

  • Arm 2 (Uptake): Add [13C18]-Oleate (100 µM) complexed with BSA. This traces FA

    TAG (DGAT1 dominant pathway).

• Chase: Incubate for 4-6 hours.

• Lipid Extraction: Wash cells with cold PBS. Extract lipids using the Folch method (Chloroform:Methanol 2:1) containing internal standards (e.g., TG-d5).

• LC-MS/MS Analysis:

  • Target: Monitor the incorporation of 13C into TAG species (e.g., TAG 50:1, 52:2).

  • DNL Signal: Look for TAGs with multiple +2 mass shifts (indicating built-from-scratch fatty acids).

  • Uptake Signal: Look for TAGs with +18 mass shifts (direct incorporation).

• Result Interpretation: A true DGAT2 inhibitor (N-772) will potently inhibit the Acetate signal but have minimal effect on the Oleate signal at therapeutic doses.

Workflow Visualization

The following diagram details the decision tree for validating the hit as a bona fide DGAT2 inhibitor.

Figure 2: Validation Cascade. Success requires potency in Low MgCl2 and Acetate tracing, with lack of potency in High MgCl2 and Oleate tracing.

Data Interpretation & Troubleshooting

• The "Selectivity Trap": If N-772 inhibits lipid synthesis in the [13C]-Oleate arm, it is likely cross-reacting with DGAT1 or ACAT enzymes. This predicts clinical diarrhea.[3]

• Potency Disconnect: If Enzymatic IC50 is 8 nM but Cellular EC50 is >500 nM, suspect poor permeability or high protein binding (DGAT2 inhibitors are lipophilic). Run a Flux Assay with 4% BSA to stress-test efficacy.

• Target Engagement: Because DGAT2 antibodies are notoriously poor, use Cellular Thermal Shift Assay (CETSA) . Treat live cells with N-772, heat shock (40-65°C), lyse, and blot. N-772 binding should stabilize DGAT2, shifting the aggregation temperature (

  ) higher compared to DMSO control.

References

• Pfizer Inc. (2022). Discovery of Ervogastat (PF-06865571): A Potent and Selective Inhibitor of Diacylglycerol Acyltransferase 2 for the Treatment of Non-alcoholic Steatohepatitis.[3][4][5] Journal of Medicinal Chemistry. Link

• Stone, S. J., et al. (2021).[6] DGAT2 stability is increased in response to DGAT1 inhibition in gene edited HepG2 cells. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Link

• Qi, J., et al. (2012). High-content assays for evaluating cellular and hepatic diacylglycerol acyltransferase activity. Journal of Lipid Research. Link

• Harris, C. A., et al. (2011). DGAT enzymes and triacylglycerol biosynthesis. Trends in Endocrinology & Metabolism. Link

• Futatsugi, K., et al. (2015). Discovery of PF-06424439, a Potent, Selective, and Orally Bioavailable Inhibitor of Diacylglycerol Acyltransferase 2. Journal of Medicinal Chemistry. Link

Sources

• 1. The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Design of Next-Generation DGAT2 Inhibitor PF-07202954 with Longer Predicted Half-Life - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of Ervogastat (PF-06865571): A Potent and Selective Inhibitor of Diacylglycerol Acyltransferase 2 for the Treatment of Non-alcoholic Steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. DGAT2 stability is increased in response to DGAT1 inhibition in gene edited HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Synergistic Symphony: A Comparative Guide to the Combined Inhibition of DGAT1 and DGAT2 in Metabolic Disease

For researchers at the forefront of metabolic disease drug discovery, the diacylglycerol O-acyltransferase (DGAT) enzymes have long been compelling targets. Catalyzing the final, committed step in triglyceride (TG) synthesis, their inhibition offers a direct route to mitigating the lipid accumulation that underpins a spectrum of pathologies, from non-alcoholic fatty liver disease (NAFLD), now termed metabolic dysfunction-associated steatotic liver disease (MASLD), to obesity and type 2 diabetes.[1][2][3] While inhibitors targeting DGAT1 and DGAT2 individually have shown promise, a growing body of evidence suggests that a dual-pronged attack, simultaneously suppressing both isoforms, may unlock a synergistic potential far exceeding the sum of its parts.

This guide provides an in-depth, objective comparison of the individual versus combined inhibition of DGAT1 and DGAT2. We will delve into the distinct roles of each enzyme, the mechanistic rationale for a dual-inhibitor approach, and present supporting experimental data from in vitro studies. Furthermore, we will equip you with detailed, field-proven protocols to empower your own investigations into this promising therapeutic strategy.

The Two Faces of Triglyceride Synthesis: DGAT1 and DGAT2

While both DGAT1 and DGAT2 catalyze the esterification of diacylglycerol to form triglycerides, they are evolutionarily unrelated and exhibit distinct tissue distribution, substrate preferences, and physiological roles.[1] Understanding these differences is paramount to appreciating the rationale behind a combined inhibitory approach.

• DGAT1: Predominantly expressed in the small intestine, DGAT1 is crucial for the absorption of dietary fats.[1] It plays a key role in re-esterifying absorbed mono- and diacylglycerols into triglycerides for packaging into chylomicrons. Animal models lacking DGAT1 are resistant to diet-induced obesity, highlighting its role in energy homeostasis. However, the clinical development of DGAT1 inhibitors has been hampered by gastrointestinal side effects, such as diarrhea and nausea, a direct consequence of its primary site of action.[4]

• DGAT2: In contrast, DGAT2 is the dominant isoform in the liver and adipose tissue, where it is considered the primary enzyme responsible for de novo triglyceride synthesis and storage.[1] Its inhibition is a promising strategy for directly addressing hepatic steatosis.[5][6][7][8][9] Clinical trials with DGAT2 inhibitors have demonstrated a more favorable tolerability profile compared to their DGAT1 counterparts.[4]

The distinct yet complementary roles of DGAT1 and DGAT2 in lipid metabolism provide a strong foundation for exploring the therapeutic potential of their combined inhibition.

The Power of Two: Synergistic Effects of Dual DGAT Inhibition

Recent in vitro research has provided compelling evidence that the simultaneous inhibition of DGAT1 and DGAT2 offers synergistic benefits in tackling the multifaceted pathology of MASLD. A key study by Di Mauro et al. (2024) demonstrated that a combination of DGAT1 and DGAT2 inhibitors (iDGAT1/2) was significantly more effective than either inhibitor alone in a cellular model of MASLD.[1][2][3]

Enhanced Reduction of Triglyceride Synthesis

In HepG2 hepatocytes cultured under conditions mimicking steatosis, the combined iDGAT1/2 treatment exhibited a greater efficacy in reducing intracellular triglyceride content compared to the individual inhibitors.[1] This suggests that the compensatory mechanisms that may limit the effectiveness of single-agent therapy can be overcome by a dual-pronged approach.

Treatment	Intracellular Triglyceride Content (% of Control)
Control (Steatotic)	100%
DGAT1 Inhibitor	Reduced
DGAT2 Inhibitor	Reduced
Combined DGAT1/2 Inhibitors	Significantly more reduced than individual inhibitors

Table 1: Qualitative summary of the effects of DGAT inhibitors on intracellular triglyceride content in an in vitro model of steatosis. Adapted from Di Mauro et al. (2024).[1]

Amelioration of Cellular Stress and Inflammation

Beyond simple lipid reduction, the combined inhibition of DGAT1 and DGAT2 demonstrated a superior ability to counteract endoplasmic reticulum (ER) stress and oxidative stress, both key drivers in the progression from simple steatosis to the more severe non-alcoholic steatohepatitis (NASH).[2][3] Furthermore, the dual-inhibitor approach was more effective in mitigating inflammatory responses in the in vitro MASH model.[2][3]

Improved Mitochondrial Function

A critical finding from the Di Mauro et al. study was the enhanced mitochondrial respiration and ATP synthesis observed with the combined iDGAT1/2 treatment.[2][3] This suggests that by channeling lipid substrates away from storage and towards energy production, dual DGAT inhibition can improve the overall metabolic health of the cell.

Visualizing the Pathway: Triglyceride Synthesis and the Impact of Dual Inhibition

Caption: The final step of triglyceride synthesis is catalyzed by both DGAT1 and DGAT2. Dual inhibition blocks both pathways.

Experimental Protocols: A Guide for Your Research

To facilitate your own investigations into the synergistic effects of DGAT1 and DGAT2 inhibitors, we provide the following detailed experimental protocols.

In Vitro DGAT Activity Assay

This protocol allows for the direct measurement of DGAT enzyme activity in a cell-free system.

Caption: Workflow for an in vitro DGAT activity assay.

Materials:

• Cells or tissue expressing DGAT1 and/or DGAT2

• Homogenization buffer (e.g., 250 mM sucrose, 50 mM Tris-HCl, pH 7.4, with protease inhibitors)

• Diacylglycerol (e.g., 1,2-dioleoyl-sn-glycerol)

• Radiolabeled fatty acyl-CoA (e.g., [14C]oleoyl-CoA) or fluorescent fatty acyl-CoA

• DGAT1 and DGAT2 inhibitors

• Lipid extraction solvents (e.g., chloroform:methanol)

• TLC plates and developing solvent (e.g., hexane:diethyl ether:acetic acid)

• Scintillation counter or fluorescence imager

Procedure:

• Prepare Microsomal Fractions: Homogenize cells or tissue in homogenization buffer and isolate the microsomal fraction by differential centrifugation.

• Assay Setup: In a microcentrifuge tube, combine the microsomal protein, diacylglycerol, radiolabeled or fluorescent fatty acyl-CoA, and the test inhibitors at various concentrations.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 15-60 minutes).

• Lipid Extraction: Stop the reaction by adding a chloroform:methanol mixture and extract the lipids.

• TLC Separation: Spot the lipid extract onto a TLC plate and develop the chromatogram to separate the different lipid species.

• Quantification: Visualize and quantify the amount of radiolabeled or fluorescent triglyceride product.

In Vivo Assessment of Hepatic Steatosis in a Mouse Model of NAFLD

This protocol outlines the use of a diet-induced obesity model to evaluate the in vivo efficacy of DGAT inhibitors.

Sources

• 1. DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or Combined Application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or Combined Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications of Pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DGAT2 blockade ameliorates hepatic steatosis by rebalancing phosphatidylethanolamine | BioWorld [bioworld.com]
• 6. Targeting diacylglycerol acyltransferase 2 for the treatment of nonalcoholic steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Retinoic acid targeting DGAT2 in non-alcoholic fatty liver disease model - IIUM Repository (IRep) [irep.iium.edu.my]
• 9. How an experimental drug reverses fatty liver disease: Newsroom - UT Southwestern, Dallas, Texas [utsouthwestern.edu]

Technical Comparison: Small Molecule Inhibitors vs. Antisense Oligonucleotides for DGAT2

Executive Summary

The pharmacological inhibition of Diacylglycerol O-Acyltransferase 2 (DGAT2) represents a high-value strategy for treating Metabolic Dysfunction-Associated Steatohepatitis (MASH).[1][2][3][4] DGAT2 catalyzes the final, committed step in triglyceride (TG) synthesis, specifically esterifying sn-1,2-diacylglycerol with fatty acyl-CoA.

This guide compares the two dominant modalities currently in late-stage clinical development:

• Small Molecule Inhibitors (SMIs): Represented by Ervogastat (PF-06865571) .

• Antisense Oligonucleotides (ASOs): Represented by ION224 .

The Verdict: While SMIs offer the convenience of oral dosing and rapid onset, ASOs (specifically GalNAc-conjugated) demonstrate superior liver specificity, minimizing systemic off-target risks. Recent Phase 2 data suggests both modalities effectively reduce liver fat (MRI-PDFF), but their safety profiles and dosing regimens diverge significantly.

Part 1: Mechanistic Divergence

The fundamental difference lies in the point of intervention within the Central Dogma. SMIs act on the phenotype (protein activity), while ASOs act on the genotype output (mRNA stability).

Small Molecule Inhibitors (Ervogastat)

• Mechanism: Competitive or non-competitive binding to the DGAT2 catalytic site at the endoplasmic reticulum (ER) membrane.

• Action: Prevents the acyl-CoA substrate from docking, halting TG formation immediately.

• Consequence: The DGAT2 protein remains physically present, potentially preserving any non-enzymatic scaffolding functions it may possess.

Antisense Oligonucleotides (ION224)[4][5][6]

• Mechanism: Gapmer ASOs bind via Watson-Crick base pairing to the DGAT2 pre-mRNA or mature mRNA in the nucleus/cytoplasm.

• Action: This DNA-RNA heteroduplex recruits RNase H1 , which cleaves the RNA strand.

• Consequence: Translational knockdown. The protein is never synthesized.

Mechanistic Visualization

The following diagram illustrates the cellular entry and interference pathways for both modalities.

Caption: Dual-modality interference pathways. Left: ASO-mediated mRNA degradation via RNase H1. Right: SMI-mediated enzymatic blockade at the ER membrane.

Part 2: Pharmacological Profile Comparison[7]

The choice between SMI and ASO is often dictated by the required pharmacokinetic (PK) profile and tissue specificity.

Feature	Small Molecule Inhibitor (Ervogastat)	Antisense Oligonucleotide (ION224)
Route of Administration	Oral (Tablet)	Subcutaneous Injection
Dosing Frequency	Daily (QD or BID)	Monthly (Q4W)
Tissue Specificity	Systemic (unless liver-targeted design)	High Liver Specificity (via GalNAc conjugation)
Half-Life	Hours (requires steady dosing)	Weeks (slow tissue elimination)
Onset of Action	Rapid (Minutes/Hours)	Delayed (Days/Weeks to clear existing protein)
Metabolism	CYP450 (Liver)	Nuclease-mediated hydrolysis
Key Safety Risk	Off-target enzymatic inhibition; GI distress	Injection site reactions; Thrombocytopenia (rare in GalNAc)

Scientist's Note: The GalNAc (N-acetylgalactosamine) conjugation on ION224 is a critical differentiator. It binds the Asialoglycoprotein Receptor (ASGPR) expressed almost exclusively on hepatocytes. This solves the historical ASO challenge of renal accumulation and thrombocytopenia by directing >80% of the drug to the liver.

Part 3: Clinical Performance Data

Both candidates have generated significant Phase 2 data demonstrating efficacy in reducing liver fat (measured by MRI-PDFF).[2][5]

Ervogastat (Pfizer)

In Phase 2a trials, Ervogastat was often tested alone or in combination with Clesacostat (ACC inhibitor).

• Efficacy: Significant reduction in liver fat.[2][6][7]

• Differentiation: SMIs often cause a paradoxical increase in serum triglycerides when DGAT2 is blocked, as the liver exports the unprocessed lipids. However, Ervogastat data suggests this is manageable, especially in combination therapies.

ION224 (Ionis)

Recent Phase 2b (ION224-CS2) results highlight the efficacy of the knockdown approach.

• Primary Endpoint: Met histological improvement endpoints.

• Liver Fat: 44% of patients in the 120 mg group achieved a ≥50% relative reduction in liver steatosis.[2]

• Fibrosis: 32% of patients showed ≥1 stage improvement in fibrosis without worsening of steatohepatitis.[2]

Part 4: Experimental Validation Protocols

To validate these inhibitors in a preclinical setting, different assays are required. An enzymatic assay confirms SMI potency, while qPCR/Western Blot confirms ASO knockdown.

Protocol A: Microsomal DGAT2 Enzymatic Assay (For SMIs)

Purpose: Determine IC50 of a small molecule. Control: Use DGAT1-selective inhibitors to ensure signal is DGAT2-specific.

• Preparation: Isolate microsomes from HepG2 cells or Sf9 cells overexpressing human DGAT2.

• Reaction Mix: Combine microsomes, inhibitor (serial dilution), and 20 µM 1,2-dioleoyl-sn-glycerol (DAG).

• Initiation: Add 10 µM [

  C]-oleoyl-CoA.

• Incubation: 5–10 minutes at 37°C (ensure linear phase).

• Termination: Stop with Isopropanol:Heptane:Water (80:20:2).

• Extraction: Phase separation. Recover the organic heptane phase containing [

  C]-Triglycerides.

• Quantification: Scintillation counting.

Protocol B: Cellular Knockdown Assay (For ASOs)

Purpose: Validate mRNA reduction and functional lipid lowering.

• Transfection: Treat primary human hepatocytes (PHH) with GalNAc-ASO (free uptake) or standard ASO (electroporation/lipid reagent).

• Incubation: 48–72 hours (required for protein turnover).

• Readout 1 (qPCR): Extract RNA, run RT-qPCR using TBP or GAPDH as housekeeping controls.

• Readout 2 (Lipid Synthesis): Incubate cells with [

  C]-acetate or [ C]-glycerol for the final 4 hours. Extract lipids (Folch method) and separate via Thin Layer Chromatography (TLC).[8]

Validation Workflow Diagram

The following DOT diagram outlines the decision tree for selecting the correct validation method.

Caption: Experimental workflow for validating DGAT2 inhibitors. SMIs require cell-free enzymatic assays for potency, while ASOs require cell-based assays for knockdown verification.

References

• Pfizer Inc. (2022).[9] Discovery of Ervogastat (PF-06865571): A Potent and Selective Inhibitor of Diacylglycerol Acyltransferase 2 for the Treatment of Non-alcoholic Steatohepatitis.[10] Journal of Medicinal Chemistry.

• Ionis Pharmaceuticals. (2024).[2][11] Ionis announces positive results from Phase 2 study of ION224, an investigational medicine demonstrating clinical efficacy in the treatment of NASH/MASH.[2]

• Loomba, R., et al. (2025).[4][12] Antisense oligonucleotide DGAT-2 inhibitor, ION224, for metabolic dysfunction-associated steatohepatitis (ION224-CS2): results of a 51-week, multicentre, randomised, double-blind, placebo-controlled, phase 2 trial. The Lancet Gastroenterology & Hepatology.[6]

• Calle, R. A., et al. (2021). ACC Inhibitor PF-05221304 and DGAT2 Inhibitor PF-06865571 in Subjects with Nonalcoholic Fatty Liver Disease. Nature Medicine.

Sources

• 1. Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
• 4. DGAT2 inhibition with ION224 shows MASH treatment potential | springermedicine.com [springermedicine.com]
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• 11. Antisense oligonucleotide DGAT-2 inhibitor, ION224, for metabolic dysfunction-associated steatohepatitis (ION224-CS2): results of a 51-week, multicentre, randomised, double-blind, placebo-controlled, phase 2 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. technologynetworks.com [technologynetworks.com]

Publish Comparison Guide: Evaluating the Long-Term Efficacy and Safety of DGAT2 Inhibition

Executive Summary: The Precision Shift in Metabolic Therapeutics

For decades, triglyceride (TG) synthesis inhibition was a "third rail" in metabolic drug development. Early attempts targeting DGAT1 failed due to severe gastrointestinal toxicity. This guide evaluates the Diacylglycerol O-Acyltransferase 2 (DGAT2) inhibitor class, which has emerged as a high-precision alternative for Metabolic Dysfunction-Associated Steatohepatitis (MASH/NASH).

The Verdict: Unlike DGAT1 inhibitors, DGAT2 inhibition specifically targets hepatic de novo lipogenesis (DNL) and triglyceride esterification without compromising intestinal barrier function. While monotherapy shows robust steatosis reduction (up to ~50% liver fat reduction), long-term fibrosis improvement appears most potent when DGAT2 inhibitors (e.g., Ervogastat) are combined with ACC inhibitors or when using potent antisense oligonucleotides (e.g., ION224).

Part 1: Mechanistic Differentiation (The "Why")

To evaluate efficacy, one must understand the distinct localization of the target enzymes. DGAT1 and DGAT2 catalyze the same reaction—the final step of TG synthesis—but their physiological roles are diametrically opposed.

• DGAT1 (The "Gatekeeper"): Highly expressed in the intestine.[1] Inhibition leads to a buildup of toxic fatty acids and diglycerides in the gut, causing severe diarrhea and barrier failure.

• DGAT2 (The "Liver Specialist"): Predominantly expressed in hepatocytes. It couples with de novo synthesized fatty acids.[2] Inhibition reduces liver fat burden and VLDL secretion without affecting dietary fat absorption.

Visualization: The Safety-Efficacy Divergence

The following diagram illustrates why DGAT2 inhibition avoids the toxicity profile of DGAT1.

Figure 1: Mechanistic divergence showing why DGAT2 inhibition yields hepatic efficacy while avoiding the intestinal toxicity associated with DGAT1 blockade.

Part 2: Comparative Efficacy Landscape

The following data synthesizes results from key Phase 2 trials involving the two leading clinical candidates: ION224 (Antisense Oligonucleotide) and Ervogastat (Small Molecule).

Table 1: Efficacy Benchmarks (Phase 2 Data)

Metric	ION224 (120 mg) [1, 3]	Ervogastat (Monotherapy) [2, 4]	Ervogastat + Clesacostat [4]	Placebo
Mechanism	Antisense Oligonucleotide (ASO)	Small Molecule Inhibitor	DGAT2i + ACC Inhibitor	N/A
Liver Fat Reduction	-54% (Absolute change)	~35-45% (Relative reduction)	>60% (Relative reduction)	<5%
Responders (≥30% Fat Loss)	74% of patients	Data variable	High	~30%
NASH Resolution	Improved significantly	Did not meet primary endpoint	Met Primary Endpoint	Low
Fibrosis Improvement (≥1 Stage)	32% (without worsening NASH)	Limited monotherapy effect	Improved vs Placebo	~12.5%

Critical Analysis

• Monotherapy Limits: Small molecule DGAT2 inhibitors (Ervogastat) effectively lower liver fat (steatosis) but may struggle to independently resolve fibrosis in advanced stages.

• Combination Synergy: The combination of Ervogastat with Clesacostat (ACC inhibitor) showed superior efficacy in NASH resolution. The DGAT2 inhibitor acts as a "sink," mitigating the hypertriglyceridemia often caused by ACC inhibition alone.

• ASO Potency: ION224 demonstrates that potent knockdown of the DGAT2 protein itself (via RNA targeting) can achieve significant fibrosis improvement as a monotherapy, potentially due to higher specificity or secondary regulatory effects on SREBP-1c.

Part 3: Safety Profile & Toxicity Evaluation

Safety is the primary differentiator for this class.

• Gastrointestinal (GI) Events: Unlike DGAT1 inhibitors (e.g., Pradigastat), which caused diarrhea in >50% of patients, DGAT2 inhibitors show a GI adverse event profile similar to placebo.

• Lipid Profile:

  • Monotherapy: Generally neutral or beneficial for circulating triglycerides.

  • Combination (DGAT2i + ACCi): Requires monitoring. While DGAT2 inhibition blunts ACC-induced TG spikes, some trials noted a "potentially unfavorable lipid profile" in specific subgroups, necessitating careful patient selection (e.g., avoiding those with severe baseline hypertriglyceridemia).

Part 4: Experimental Protocols (Self-Validating Systems)

To replicate these findings or evaluate new DGAT2 inhibitors, use the following rigorous protocols.

Protocol A: Preclinical Assessment of Hepatic TG & DNL

Objective: Quantify the specific reduction in De Novo Lipogenesis (DNL) vs. dietary fat uptake.

• Model Selection: Use ob/ob mice or Diet-Induced Obese (DIO) C57BL/6J mice (fed Western Diet for 12 weeks).

• Dosing: Administer DGAT2 inhibitor (e.g., 3-10 mg/kg) orally BID for 4 weeks.

• DNL Tracking (The "Gold Standard"):

  • Administer D2O (Deuterated Water) via bolus injection (20 ml/kg) followed by 4-8% D2O in drinking water for 72 hours prior to sacrifice.

  • Analysis: Extract liver lipids. Use GC-MS to measure deuterium incorporation into palmitate within triglycerides.

  • Validation Check: If DNL is reduced but hepatic TG remains high, assess for compensatory upregulation of DGAT1 or increased fatty acid uptake (CD36 expression).

Protocol B: Clinical Efficacy Workflow (MRI-PDFF)

Objective: Non-invasive, quantitative assessment of liver fat fraction.

Figure 2: Standardized clinical workflow for evaluating MASH therapeutics, prioritizing MRI-PDFF as the early non-invasive biomarker before confirmatory biopsy.

Step-by-Step:

• Screening: Identify patients with >8% liver fat and Stage 2-3 fibrosis.

• Imaging: Perform MRI-PDFF. This is superior to ultrasound for quantification.

  • Success Metric: A relative reduction of ≥30% in MRI-PDFF correlates with histologic improvement.[3]

• Biopsy: Required for FDA endpoints (NASH resolution). Must be read by a central pathologist to reduce variability.

References

• Loomba, R., et al. (2020). Novel antisense inhibition of diacylglycerol O-acyltransferase 2 for treatment of non-alcoholic fatty liver disease: a multicentre, double-blind, randomised, placebo-controlled phase 2 trial.[3][4] The Lancet Gastroenterology & Hepatology.[3]

• Pfizer Inc. (2023).[5] Study of Pharmacodynamics and Safety of DGAT2i and ACCi Coadministered in Participants With Presumed Nonalcoholic Steatohepatitis.[5] Clinical Study Results.[6][4][5][7][8][9][10][11]

• Ionis Pharmaceuticals. (2024). Ionis announces positive results from Phase 2 study of ION224, an investigational medicine demonstrating clinical efficacy in the treatment of NASH/MASH.[10][12]

• Calle, R. A., et al. (2022). Efficacy and safety of an orally administered DGAT2 inhibitor alone or coadministered with a liver-targeted ACC inhibitor in adults with non-alcoholic steatohepatitis (NASH).[13] BMJ Open.

• Yamaguchi, K., et al. (2020). Diacylglycerol acyltransferase 1/2 inhibition induces dysregulation of fatty acid metabolism and leads to intestinal barrier failure and diarrhea in mice.[1][14][15] Physiological Reports.[14]

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